1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane

Core Science & Biosynthesis

Technical Whitepaper: 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane

Structure, Synthesis, and Application in Medicinal Chemistry

Part 1: Executive Summary & Chemical Profile[1]

1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane is a specialized gem-disubstituted cyclobutane intermediate.[1] It serves as a high-value scaffold in medicinal chemistry, particularly for the synthesis of conformationally constrained amines and spirocyclic heterocycles. Its structure features a quaternary carbon center (C1) bearing both an electrophilic chloromethyl handle and a nucleophilic allyl tether.

This dual-functionality allows for "pincer-like" cyclization strategies, making it a critical precursor for 3-azabicyclo[3.1.1]heptanes and analogs of serotonin-norepinephrine reuptake inhibitors (SNRIs) like Sibutramine.[1]

Physicochemical Profile

Property	Specification
Molecular Formula	C₈H₁₃Cl
Molecular Weight	144.64 g/mol
Hybridization (C1)	sp³ (Quaternary, distorted tetrahedral)
Ring Strain	~26.5 kcal/mol (Cyclobutane core)
Predicted LogP	3.2 – 3.5 (High Lipophilicity)
Physical State	Colorless, volatile liquid (Standard conditions)

Part 2: Synthetic Architecture

Retrosynthetic Logic

The synthesis of gem-disubstituted cyclobutanes requires overcoming significant steric repulsion at the quaternary center. Direct alkylation of a pre-formed cyclobutane ring is preferred over ring-closing gem-disubstituted acyclic precursors due to the difficulty of forming the strained ring around a crowded center.[1]

Optimal Pathway:

• -Alkylation: Introduction of the allyl group to a cyclobutanecarboxylate ester.

• Reductive Activation: Conversion of the ester to a primary alcohol.

• Deoxyhalogenation: Substitution of the hydroxyl group with chloride.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 1-(prop-2-en-1-yl)cyclobutane-1-carboxylate[1]

• Reagents: Ethyl cyclobutanecarboxylate, Lithium Diisopropylamide (LDA), Allyl Bromide, THF.

• Mechanism: Enolate formation at -78°C followed by SN2 attack on allyl bromide.[1]

• Protocol:

  • Charge a flame-dried flask with THF and cool to -78°C. Add LDA (1.1 equiv).

  • Dropwise add ethyl cyclobutanecarboxylate. Stir for 1 hour to ensure complete enolization.

  • Add allyl bromide (1.2 equiv) slowly to prevent thermal runaway.

  • Allow warming to room temperature (RT) over 4 hours.

  • Critical Control: Quench with saturated NH₄Cl. The gem-disubstitution prevents over-alkylation, but monitoring by GC-MS is required to ensure mono-allylation.[1]

Step 2: Reduction to 1-(Prop-2-en-1-yl)cyclobutane-1-methanol[1]

• Reagents: LiAlH₄ (Lithium Aluminum Hydride), Diethyl Ether.

• Protocol:

  • Suspend LiAlH₄ (1.5 equiv) in anhydrous ether at 0°C.

  • Add the ester from Step 1 dropwise.

  • Reflux for 2 hours. The steric bulk of the gem-allyl group may slow the reduction; ensure complete consumption of starting material by TLC.

  • Fieser Workup: Quench sequentially with water, 15% NaOH, and water (1:1:3 ratio per gram of LAH) to form a granular precipitate for easy filtration.

Step 3: Chlorination to Target Molecule

• Reagents: Thionyl Chloride (SOCl₂), Pyridine (catalytic), DCM.

• Causality: Pyridine is essential to scavenge HCl. Free HCl can induce acid-catalyzed ring expansion or rearrangement of the strained cyclobutane ring or hydrochlorination of the allyl double bond.

• Protocol:

  • Dissolve alcohol in DCM with 1.1 equiv Pyridine. Cool to 0°C.

  • Add SOCl₂ (1.2 equiv) dropwise.

  • Reflux for 3 hours.

  • Wash with NaHCO₃ to remove acidic residues. Distill under reduced pressure.

Synthetic Flow Visualization

Caption: Step-wise synthesis emphasizing the critical deoxyhalogenation step where acid scavenging prevents ring rearrangement.

Part 3: Reactivity Profile & Applications

The "Pincer" Reactivity

The target molecule possesses two orthogonal reactive sites:

• Electrophilic Site (Chloromethyl): Susceptible to SN2 attack by amines, thiols, or alkoxides. The adjacent quaternary carbon imposes steric hindrance (neopentyl-like position), requiring elevated temperatures or strong nucleophiles.

• Nucleophilic/Radical Site (Allyl): Available for olefin metathesis, hydroboration, or radical addition.

Divergent Synthesis Pathways

This scaffold is a gateway to complex architectures:

• Pathway A: Sibutramine Analogs (SNRI synthesis) [1]

  • Displacement of Cl with dimethylamine yields 1-(dimethylaminomethyl)-1-allylcyclobutane.[1] The allyl group can be subsequently arylated (Heck reaction) to mimic the pharmacological profile of Sibutramine.

• Pathway B: Spirocyclic/Bridged Systems

  • Radical Cyclization: Treatment with Bu₃SnH/AIBN generates a primary radical at the methyl group, which cyclizes onto the allyl double bond (5-exo-trig) to form 3-methyl-bicyclo[2.1.1]hexane derivatives.[1]

  • Intramolecular Alkylation: If the allyl group is epoxidized, the resulting epoxide can be opened by an amine introduced at the chloromethyl site, creating a bridged azabicycle.

Reactivity Diagram

Caption: Divergent utility of the scaffold showing access to SNRI analogs, bicyclic systems, and spirocycles.

Part 4: Safety & Handling Protocols

Stability Risks

• Volatility: As a low-molecular-weight cyclobutane, the compound is volatile.[1] Store in sealed containers at 4°C.

• Ring Strain: The cyclobutane ring (~26 kcal/mol strain) is susceptible to acid-catalyzed ring opening.[1] Avoid strong Lewis acids unless ring expansion is the intended pathway.

Toxicology

• Alkylating Potential: The chloromethyl group is a primary alkyl halide and a potential alkylating agent. It should be handled as a potential genotoxin/carcinogen.

• Standard PPE: Double nitrile gloves and fume hood usage are mandatory.

References

• Cyclobutane Synthesis: Wiberg, K. B. (1991). "The Chemistry of Cyclobutanes." The Chemistry of Functional Groups. Wiley.
• Gem-Disubstitution Protocols: Krapcho, A. P. (1978). "Synthetic Applications of Dealkoxycarbonylations of Malonate Esters." Synthesis, 805–844.
• Sibutramine Analog Chemistry: Jeffery, J. E., et al. (1990). "Synthesis of Sibutramine, a novel cyclobutane-based psychotropic agent." Journal of the Chemical Society, Perkin Transactions 1, 2583-2589.

• Radical Cyclization of Cyclobutanes: Della, E. W., & Taylor, D. K. (1994). "Synthesis of bridgehead-substituted bicyclo[2.1.1]hexanes." Journal of Organic Chemistry, 59(11), 2986–2996. [1]

• General Reactivity: "1-(Chloromethyl)-1-(chloromethyl)cyclobutane - Chemical Synthesis Database." ChemSynthesis. Link

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An In-depth Technical Guide to 1-allyl-1-(chloromethyl)cyclobutane

Foreword: Navigating the Landscape of Novel Cyclobutane Derivatives

In the realm of medicinal chemistry and materials science, the cyclobutane motif is a subject of increasing interest.[1][2] Its unique puckered structure and inherent ring strain offer a versatile scaffold for the development of complex molecular architectures with novel biological activities.[1][2][3] This guide focuses on a specific, and likely novel, derivative: 1-allyl-1-(chloromethyl)cyclobutane . A comprehensive search for a dedicated CAS number for this compound has not yielded a specific entry, suggesting its status as a novel or less-characterized molecule.

Therefore, this document serves as a forward-looking technical guide, providing a scientifically grounded framework for its synthesis, expected properties, and potential applications. By drawing upon established principles of organic chemistry and data from structurally related analogs, we aim to equip researchers, scientists, and drug development professionals with the foundational knowledge to explore the potential of this intriguing molecule.

Proposed Synthesis of 1-allyl-1-(chloromethyl)cyclobutane

The synthesis of 1-allyl-1-(chloromethyl)cyclobutane can be envisioned through a multi-step pathway, leveraging known transformations of cyclobutane derivatives. A plausible synthetic route would involve the creation of a cyclobutane core, followed by the sequential introduction of the allyl and chloromethyl groups.

Synthesis of a Key Intermediate: 1-allylcyclobutane-1-carboxylic acid

A logical starting point is the synthesis of a disubstituted cyclobutane precursor. One such strategic intermediate is 1-(chloromethyl)cyclobutane-1-carboxylic acid (CAS: 2384729-20-6).[4][5][6] However, for the purpose of synthesizing our target molecule, a more direct route would involve the allylation of a cyclobutane carboxylate, followed by subsequent functional group manipulation.

A plausible approach is outlined below:

Experimental Protocol: Synthesis of 1-allylcyclobutane-1-carboxylic acid

• Esterification of Cyclobutanecarboxylic Acid:

  • In a round-bottom flask equipped with a reflux condenser, dissolve cyclobutanecarboxylic acid in an excess of methanol.

  • Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

  • Reflux the mixture for several hours to drive the Fischer esterification to completion, yielding methyl cyclobutanecarboxylate.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, neutralize the acid catalyst, and remove the excess methanol under reduced pressure. Purify the resulting ester by distillation.

• α-Allylation of Methyl Cyclobutanecarboxylate:

  • In a dry, inert atmosphere (e.g., under argon or nitrogen), dissolve the methyl cyclobutanecarboxylate in a suitable aprotic solvent, such as tetrahydrofuran (THF).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Add a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), dropwise to deprotonate the α-carbon.

  • After stirring for a period to ensure complete deprotonation, add allyl bromide to the reaction mixture.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether), and dry the organic layer over anhydrous magnesium sulfate.

  • Purify the resulting methyl 1-allylcyclobutane-1-carboxylate by column chromatography.

• Hydrolysis to 1-allylcyclobutane-1-carboxylic acid:

  • Dissolve the purified methyl 1-allylcyclobutane-1-carboxylate in a mixture of methanol and water.

  • Add an excess of a strong base, such as sodium hydroxide.

  • Reflux the mixture until the hydrolysis of the ester is complete (monitored by TLC).

  • Cool the reaction mixture and acidify with a strong acid (e.g., hydrochloric acid) to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

Conversion to 1-allyl-1-(chloromethyl)cyclobutane

With 1-allylcyclobutane-1-carboxylic acid in hand, the final steps involve the reduction of the carboxylic acid to an alcohol, followed by chlorination.

Experimental Protocol: Synthesis of 1-allyl-1-(chloromethyl)cyclobutane

• Reduction of the Carboxylic Acid:

  • In a dry, inert atmosphere, suspend lithium aluminum hydride (LAH) in anhydrous THF.

  • Slowly add a solution of 1-allylcyclobutane-1-carboxylic acid in THF to the LAH suspension at 0 °C.

  • After the addition is complete, allow the reaction to stir at room temperature.

  • Carefully quench the excess LAH by the sequential addition of water, 15% aqueous sodium hydroxide, and then more water (Fieser workup).

  • Filter the resulting aluminum salts and wash with THF.

  • Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure to yield (1-allylcyclobutyl)methanol.

• Chlorination of the Primary Alcohol:

  • Dissolve the (1-allylcyclobutyl)methanol in a suitable solvent such as dichloromethane.

  • Add a chlorinating agent, such as thionyl chloride or oxalyl chloride with a catalytic amount of dimethylformamide (DMF).

  • Stir the reaction at room temperature until completion.

  • Carefully quench any remaining chlorinating agent and purify the final product, 1-allyl-1-(chloromethyl)cyclobutane, by distillation under reduced pressure.

Diagram of the Proposed Synthetic Pathway:

Caption: Proposed synthesis of 1-allyl-1-(chloromethyl)cyclobutane.

Expected Chemical Properties and Reactivity

The chemical behavior of 1-allyl-1-(chloromethyl)cyclobutane will be dictated by the interplay of its three key functional components: the cyclobutane ring, the allyl group, and the chloromethyl group.

The Cyclobutane Core

The cyclobutane ring imparts significant ring strain, which can influence the reactivity of the molecule.[3][7] While generally stable at room temperature, the strained four-membered ring can undergo ring-opening reactions under certain conditions, such as thermolysis, photolysis, or in the presence of specific catalysts.[7] This property makes cyclobutane derivatives valuable as synthetic intermediates for accessing more complex molecular scaffolds.[3][7]

The Allyl Group

The allyl group introduces a site of unsaturation, making the molecule amenable to a wide range of reactions characteristic of alkenes. These include:

• Electrophilic Addition: The double bond can react with electrophiles such as halogens, hydrogen halides, and oxidizing agents.

• Radical Reactions: The allylic position is susceptible to radical substitution.

• Metathesis Reactions: The terminal alkene can participate in olefin metathesis, providing a powerful tool for carbon-carbon bond formation.

• Allylic Chlorination: Further chlorination at the allylic position is possible under specific conditions, for instance, using activated dimethyl sulfoxide (DMSO) and chlorotrimethylsilane (TMSCl).[8]

The Chloromethyl Group

The primary alkyl chloride of the chloromethyl group is a reactive handle for nucleophilic substitution reactions. The reactivity will likely proceed through an S(_N)2 mechanism, although an S(_N)1 pathway could be possible if a stable carbocation can be formed.[9] Common transformations include:

• Substitution with Nucleophiles: Reaction with amines, thiols, alkoxides, and cyanides to introduce new functional groups.

• Grignard Reagent Formation: Reaction with magnesium metal to form a Grignard reagent, which can then be used in a variety of carbon-carbon bond-forming reactions.

Potential Applications in Research and Development

The unique combination of functional groups in 1-allyl-1-(chloromethyl)cyclobutane suggests its potential as a versatile building block in several areas of chemical research.

Medicinal Chemistry

Cyclobutane-containing molecules have shown a range of biological activities, including antimicrobial and antitumor properties.[1][2][10] The rigid cyclobutane scaffold can be used to orient pharmacophoric groups in a specific spatial arrangement, potentially enhancing binding to biological targets.[1] The allyl and chloromethyl groups provide convenient points for diversification, allowing for the synthesis of a library of analogs for structure-activity relationship (SAR) studies.

Materials Science

The allyl group allows for the incorporation of this molecule into polymers through polymerization reactions. The resulting polymers would possess a cyclobutane-containing side chain with a reactive chloromethyl group, which could be further functionalized to tune the material's properties.

Organic Synthesis

As a trifunctional molecule, 1-allyl-1-(chloromethyl)cyclobutane can serve as a starting material for the synthesis of more complex and sterically demanding molecules. The orthogonal reactivity of the functional groups allows for their selective manipulation.

Safety and Handling

Given the absence of a specific safety data sheet (SDS) for 1-allyl-1-(chloromethyl)cyclobutane, it is imperative to handle this compound with extreme caution, assuming it possesses hazards similar to its structural components and related molecules like allyl chloride and other chlorinated hydrocarbons.[11][12]

General Precautions:

• Engineering Controls: All manipulations should be conducted in a well-ventilated fume hood.[11][13]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield are mandatory.[13]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).[13] Gloves must be inspected before use.

  • Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.[13]

• Hygiene Measures: Avoid contact with skin, eyes, and clothing.[11] Do not eat, drink, or smoke in the laboratory.[11] Wash hands thoroughly after handling.

Fire and Explosion Hazards:

• Based on related compounds, this substance is likely to be flammable.[11][12][14]

• Keep away from heat, sparks, open flames, and other ignition sources.[11][15]

• Use non-sparking tools and take precautionary measures against static discharge.[11]

• Vapors may form explosive mixtures with air.[12]

First Aid Measures:

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[13]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of water for at least 15 minutes. Seek medical attention.[13][15]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13][15]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[11][13]

Storage and Disposal:

• Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances.[11][15]

• Disposal should be in accordance with all applicable federal, state, and local environmental regulations.

Conclusion

While 1-allyl-1-(chloromethyl)cyclobutane may not yet be a commercially available or extensively studied compound, its unique structural features present a compelling case for its synthesis and exploration. This guide provides a foundational framework for researchers to approach this novel molecule, from a plausible synthetic strategy to an understanding of its expected reactivity and necessary safety precautions. The continued investigation of such unique cyclobutane derivatives holds the promise of uncovering new chemical entities with valuable applications in drug discovery and materials science.

References

• Chemical Synthesis Database. (2025, May 20). 1-chloro-1-(chloromethyl)cyclobutane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (Chloromethyl)cyclobutane. PubChem. Retrieved from [Link]

• Sagan, J., & Sytar, O. (2013). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Mini-Reviews in Organic Chemistry, 10(3), 257-269.
• Wessjohann, L. A., & de la Torre, M. C. (2018).

• Organic Chemistry Portal. (n.d.). Synthesis of cyclobutanes. Retrieved from [Link]

• Radboud Repository. (n.d.). Cyclobutanes in Small-Molecule Drug Candidates. Retrieved from [Link]

• PubChemLite. (n.d.). 1-(chloromethyl)cyclobutane-1-carboxylic acid (C6H9ClO2). Retrieved from [Link]

• Angene Chemical. (n.d.). Cyclobutane, (chloromethyl)- (CAS# 78415-89-1). Retrieved from [Link]

• de Meijere, A., & Kozhushkov, S. I. (2003). The application of cyclobutane derivatives in organic synthesis. Chemical Reviews, 103(4), 1485-1532.
• Zhang, Z., et al. (2023). Enantioselective Synthesis of Cyclobutane Derivatives via Cascade Asymmetric Allylic Etherification/[2 + 2] Photocycloaddition. Journal of the American Chemical Society, 145(40), 21752-21759.
• Li, J., Gao, K., Bian, M., & Ding, H. (2020). Recent advances in the total synthesis of cyclobutane-containing natural products. Organic Chemistry Frontiers, 7(1), 136-153.

• International Chemical Safety Cards (ICSCs). (n.d.). ICSC 0703 - 1-CHLOROBUTANE. Retrieved from [Link]

• Chemspace. (n.d.). 1-(chloromethyl)cyclobutane-1-carboxylic acid - C6H9ClO2 | CSSB00135390033. Retrieved from [Link]

• Pagenkopf, B. L., & P., S. (2016). Synthesis and reactivity of alkoxy-activated cyclobutane-1,1-dicarboxylates. Organic Chemistry Frontiers, 3(11), 1489-1492.

• Namyslo, J. C., & Stanitzek, T. (2003). The Application of Cyclobutane Derivatives in Organic Synthesis. ResearchGate. Retrieved from [Link]

• Ashenhurst, J. (2025, July 3). The SN1 Reaction Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Zografos, A. L., et al. (2017). Regioselective Ene-Type Allylic Chlorination of Electron-Rich Alkenes by Activated DMSO. The Journal of Organic Chemistry, 82(16), 8710-8715.
• Bellus, D., et al. (1982). Synthesis and reactivity of compounds with cyclobutane rings. Part III. Cyclobut-1-ene-1,2-dicarboxylic acid. X-Ray crystal structure and exceptional stereoselectivity in its Diels–Alder reaction with cyclopentadiene. Journal of the Chemical Society, Perkin Transactions 2, 1445-1451.

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The Strategic Incorporation of gem-Disubstituted Cyclobutane Scaffolds in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

In the relentless pursuit of novel therapeutic agents with optimized pharmacological profiles, medicinal chemists are increasingly turning their attention to three-dimensional (3D) molecular scaffolds that can confer advantageous physicochemical and pharmacokinetic properties. Among these, the gem-disubstituted cyclobutane motif has emerged as a powerful building block. Its inherent structural rigidity, unique conformational preferences, and ability to serve as a bioisosteric replacement for more common chemical groups make it an invaluable tool in overcoming prevalent challenges in drug discovery, such as metabolic instability and poor solubility. This in-depth technical guide provides a comprehensive overview of the synthesis, key properties, and strategic applications of gem-disubstituted cyclobutane building blocks in medicinal chemistry, offering both foundational knowledge and practical insights for researchers in the field.

The Rationale for Incorporating gem-Disubstituted Cyclobutanes in Drug Design

The judicious inclusion of small, strained ring systems in drug candidates can significantly impact their overall performance. The cyclobutane ring, particularly when gem-disubstituted, offers a unique set of characteristics that can be leveraged to enhance a molecule's drug-like properties.

1.1. Conformational Rigidity and Pre-organization:

The puckered nature of the cyclobutane ring restricts the conformational freedom of a molecule.[1][2] This can be highly advantageous in drug design as it reduces the entropic penalty upon binding to a biological target, potentially leading to increased binding affinity.[2] gem-Disubstitution further influences this puckering, providing a level of control over the spatial orientation of substituents.

1.2. Bioisosterism: A Modern Approach to Lead Optimization:

One of the most compelling applications of gem-disubstituted cyclobutanes is their role as bioisosteres for other common chemical moieties, most notably the gem-dimethyl and tert-butyl groups.[3] This substitution can lead to significant improvements in a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

• gem-Dimethyl and tert-Butyl Isosteres: The replacement of a gem-dimethyl or tert-butyl group with a spirocyclic cyclobutane can shield adjacent metabolically labile sites from enzymatic degradation, particularly oxidation by cytochrome P450 (CYP) enzymes.[4] While the gem-dimethyl group can also offer steric shielding, the cyclobutane motif often does so with a more favorable impact on physicochemical properties such as lipophilicity.[4]

The following diagram illustrates the concept of bioisosteric replacement of a gem-dimethyl group with a spiro-cyclobutane to block metabolic oxidation.

Sources

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Properties & Engineering of Quaternary Cyclobutane Derivatives

Executive Summary

In modern drug discovery, the quaternary cyclobutane motif has emerged as a high-value bioisostere, offering a precise solution to the "gem-dimethyl" metabolic liability. Unlike flexible alkyl chains or planar aromatic systems, the cyclobutane ring introduces a unique "puckered" vector (25–35°) that allows for rigid spatial positioning of pharmacophores while simultaneously blocking CYP450-mediated oxidation.

This guide analyzes the structural physics of quaternary cyclobutanes, validates their utility in reducing lipophilicity (

), and provides a field-tested protocol for their synthesis via [2+2] photocycloaddition—the only methodology robust enough to reliably construct these sterically congested centers.

Structural Dynamics & Conformational Analysis

The "Pucker" Phenomenon

Contrary to standard textbook representations, cyclobutane is not planar.[1][2] To relieve torsional strain (eclipsing C-H bonds), the ring adopts a non-planar "butterfly" or "puckered" conformation.[1][2][3]

• Ring Strain Energy (RSE): ~26.5 kcal/mol (110 kJ/mol).

• Pucker Angle: Typically 25° to 35° in solution.

• Inversion Barrier: Low (~1.5 kcal/mol) in unsubstituted systems, but quaternary substitution dramatically raises this barrier, effectively "locking" the conformation.

Expert Insight: When designing ligands, do not model quaternary cyclobutanes as flat squares. The quaternary center forces substituents into pseudo-equatorial or pseudo-axial positions, which can be exploited to direct binding groups into specific protein sub-pockets that are inaccessible to gem-dimethyl analogs.

Graphviz Visualization: Conformational Logic

The following diagram illustrates the decision logic for utilizing cyclobutane conformational properties in scaffold design.

Figure 1: Decision logic for replacing gem-dimethyl groups with quaternary cyclobutane rings to improve metabolic stability and vector control.

Medicinal Chemistry Applications (ADME/Tox)

The Gem-Dimethyl Bioisostere

The quaternary cyclobutane is the superior bioisostere for the gem-dimethyl group. While gem-dimethyl groups are often introduced to block metabolic soft spots, they increase lipophilicity (Lipophilic Efficiency penalty).[4]

Comparative Advantage:

• Metabolic Stability: Quaternary carbons lack protons, rendering them invisible to CYP450 hydrogen atom abstraction mechanisms.

• Lipophilicity: Cyclobutane rings are generally less lipophilic than the corresponding acyclic diethyl or dipropyl chains due to the reduced molecular surface area of the compact ring.

Data Summary: Physicochemical Impact

Table 1: Comparison of structural motifs on key ADME properties.

Property	gem-Dimethyl	Quaternary Cyclobutane	Quaternary Oxetane
Metabolic Liability	High (Benzylic/Allylic oxidation)	Low (Steric/Electronic block)	Very Low
Conformation	Flexible (Rotational freedom)	Rigid (Puckered)	Rigid (Planar)
Lipophilicity ( LogP)	Baseline	-0.1 to +0.2	-1.0 to -1.5
Solubility	Low	Moderate	High
Synthetic Access	Easy (Alkylation)	Difficult ([2+2] Photo)	Difficult (Paterno-Büchi)

Field Note: While oxetanes offer better solubility, they are often chemically labile in acidic environments. Quaternary cyclobutanes offer the "Goldilocks" zone: metabolically stable, chemically inert, and structurally rigid.

Synthetic Methodology: [2+2] Photocycloaddition[5][6][7][8][9]

Constructing a quaternary center on a strained ring is thermodynamically unfavorable via standard nucleophilic substitution (

) due to extreme steric hindrance. The industry standard is [2+2] Photocycloaddition .

Why Flow Chemistry?

Batch photochemistry is plagued by poor light penetration (Beer-Lambert law) and long reaction times, leading to side reactions.

• Protocol Requirement: Use Continuous Flow Photochemistry .

• Mechanism: High surface-area-to-volume ratio ensures uniform irradiation, preventing over-reaction and allowing for scalable synthesis of gram-scale quantities.

Graphviz Visualization: Synthetic Workflow

The following diagram outlines the critical path for synthesizing quaternary cyclobutanes.

Figure 2: Workflow for the continuous flow synthesis of quaternary cyclobutane derivatives via [2+2] photocycloaddition.

Experimental Protocol: Quaternary Center Installation

Objective: Synthesis of a spiro-quaternary cyclobutane via intermolecular [2+2] cycloaddition. Scope: This protocol is adapted for a standard laboratory flow reactor (e.g., Vapourtec or homemade PFA coil) but can be run in batch with careful monitoring.

Materials

• Substrate A (Enone): Cyclohexenone (1.0 equiv)

• Substrate B (Olefin): Isobutylene or substituted styrene (5.0 equiv - excess required to minimize dimerization)

• Solvent: Acetonitrile (MeCN) - degassed (Critical to prevent oxygen quenching of the triplet state).

• Light Source: 365 nm High-Power LED.

Step-by-Step Methodology

• Preparation of Feed Solution:

  • Dissolve Cyclohexenone (1.0 mmol) in degassed MeCN (10 mL).

  • Add Olefin (5.0 mmol). If the olefin is a gas (e.g., isobutylene), saturate the solvent at 0°C.

  • Self-Validation Step: Check UV-Vis absorbance of the solution. Ensure the concentration allows light transmission (Abs < 2.0 at path length).

• Reactor Setup (Flow Mode):

  • Use a PFA tubing reactor (10 mL volume).

  • Set system pressure to 100 psi (using a back-pressure regulator) to keep gaseous olefins in solution and raise the boiling point.

  • Set temperature to 25°C (active cooling required as LEDs generate heat).

• Irradiation:

  • Pump the solution through the reactor at a flow rate corresponding to a 30-minute residence time .

  • Causality: The 365 nm light excites the enone to the Singlet state (

    ), which undergoes Intersystem Crossing (ISC) to the Triplet state ( ). The species reacts with the ground-state olefin.

• Workup & Purification:

  • Collect the reactor output.

  • Concentrate in vacuo to remove MeCN and excess olefin.

  • Purification: Flash column chromatography (Hexanes/EtOAc gradient).

  • Validation: Quaternary cyclobutanes are often UV-inactive at 254nm if the conjugation is broken. Use Stain (KMnO4 or Anisaldehyde) or ELSD detection.

• Characterization (Critical Check):

  • 1H NMR: Look for the disappearance of vinyl protons.

  • 13C NMR: Confirm the presence of the quaternary carbon (typically 40–60 ppm, non-protonated).

  • NOE (Nuclear Overhauser Effect): Essential for determining the stereochemistry (cis/trans ring fusion) relative to the pucker.

References

• Hou, S. Y., et al. (2024).[5][6] "Recent advances in the application of [2+2] cycloaddition in the chemical synthesis of cyclobutane-containing natural products." Natural Products and Bioprospecting. Link

• Namyslo, J. C., & Kaufmann, D. E. (2003). "The Application of Cyclobutane Derivatives in Organic Synthesis." Chemical Reviews. Link

• Meanwell, N. A. (2011). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

• Wuitschik, G., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition. Link

• Reid, M., et al. (2019). "Photochemical Synthesis of Azetidines and Cyclobutanes." Nature Reviews Chemistry. Link

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Cycloalkanes [ch.ic.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. integrativebiology.ac.cn [integrativebiology.ac.cn]
• 6. semanticscholar.org [semanticscholar.org]

Conformational Restriction via 1,1-Disubstituted Cyclobutanes: A Technical Guide

Executive Summary

In modern drug discovery, the transition from "flat" aromatic scaffolds to three-dimensional, saturated systems (

) is a validated strategy to improve solubility, selectivity, and metabolic stability.[1] While gem-dimethyl groups are the standard for restricting bond rotation in acyclic chains (the Thorpe-Ingold effect), they often fail to provide rigid directional control.

1,1-Disubstituted cyclobutanes represent a superior "conformational lock." Unlike the flexible gem-dimethyl group, the 1,1-cyclobutane motif forces substituents into distinct vectors defined by the ring's puckered "butterfly" conformation. This guide details the structural physics, synthetic accessibility, and application of this scaffold to freeze bioactive conformations while blocking metabolic soft spots.[2][3]

Part 1: Structural & Physical Chemistry Principles

The Thermodynamics of Restriction

The efficacy of 1,1-disubstituted cyclobutanes arises from a synergy between ring strain and the gem-dimethyl effect.

• Strain Energy: Cyclobutane possesses a ring strain of ~26.3 kcal/mol.[2] However, 1,1-disubstitution significantly lowers this strain (by ~8 kcal/mol compared to the unsubstituted ring).[4] This thermodynamic preference, often counter-intuitive, makes the formation of 1,1-disubstituted rings kinetically favorable compared to other substitution patterns.

• The "Pucker" (Butterfly Conformation): Unlike the planar cyclobutane transition state, the ground state is puckered with a dihedral angle of approximately 25–35° .

  • Impact: In a 1,1-disubstituted system, this pucker forces one substituent into a pseudo-equatorial position and the other into a pseudo-axial position. This creates a defined "V-shape" exit vector that is distinct from the tetrahedral angle of a standard gem-dimethyl group.

Metabolic Shielding

A primary failure mode in lead optimization is oxidative metabolism at exposed alkyl chains. The 1,1-cyclobutane ring acts as a metabolic shield:

• Steric Bulk: The ring prevents Cytochrome P450 enzymes from accessing the

  -carbon.

• Bond Angle Strain: The deviation from ideal

  geometry (bond angles ~88°) increases the -character of the C-H bonds, making the remaining ring protons less acidic and less prone to radical abstraction compared to cyclopentanes or acyclic chains.

Comparative Bioisosterism

The following table contrasts the 1,1-cyclobutane scaffold with common alternatives.

Parameter	Gem-Dimethyl (Acyclic)	1,1-Cyclopropane	1,1-Cyclobutane	1,1-Cyclopentane
Conformational Freedom	High (Rotation allowed)	Rigid (Planar)	Rigid (Puckered)	Flexible (Envelope)
Exit Vector Angle	~109.5° (Tetrahedral)	~114° (Widened)	~110° (Tunable via pucker)	~109°
Lipophilicity ( ClogP)	Baseline	Low	Medium	High
Metabolic Stability	Low (exposed -H)	High	High	Moderate
Synthetic Difficulty	Low	Medium	Low/Medium	Low

Part 2: Synthetic Methodologies

To access 1,1-disubstituted cyclobutanes, we prioritize methods that allow for the introduction of diverse functionality at the quaternary center.

The Malonate Dialkylation (The "Workhorse" Method)

The most robust route to 1,1-disubstituted cyclobutanes is the double alkylation of active methylene compounds (malonates, cyanoacetates) with 1,3-dihaloalkanes.

• Mechanism: Sequential

  reactions.

• Advantage: Scalable to kilogram quantities; tolerates diverse ester/nitrile groups.

• Limitation: Requires strong bases (NaH, NaOEt); sensitive to steric bulk on the electrophile.

[2+2] Cycloaddition

For complex scaffolds where the cyclobutane is fused or requires specific chirality:

• Photochemical: UV-mediated dimerization (often requires specific substrates like cinnamates).

• Lewis-Acid Catalyzed: Allows for thermal [2+2] reactions, offering better stereocontrol than photochemical methods.

Part 3: Experimental Protocols

Protocol: Synthesis of 1,1-Cyclobutanedicarboxylic Acid

A foundational building block for peptidomimetics (e.g., replacing amino acids with conformationally restricted analogs).

Objective: Synthesis of diethyl 1,1-cyclobutanedicarboxylate followed by hydrolysis.

Reagents:

• Diethyl malonate (1.0 equiv)

• 1,3-Dibromopropane (1.1 equiv)

• Potassium Carbonate (

  ) (2.5 equiv) or Sodium Ethoxide (2.2 equiv)

• Solvent: DMF (Dimethylformamide) or DMSO

• Tetrabutylammonium bromide (TBAB) - Phase transfer catalyst (0.1 equiv)

Workflow:

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Purge with

  .

• Solvation: Dissolve diethyl malonate (16.0 g, 100 mmol) and 1,3-dibromopropane (22.2 g, 110 mmol) in DMF (100 mL). Add TBAB (3.2 g).

• Base Addition: Add

  (34.5 g, 250 mmol) in portions over 30 minutes. Note: Exothermic reaction. Monitor internal temperature to keep < 40°C.

• Cyclization: Heat the mixture to 80°C for 12–16 hours.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 9:1). Disappearance of malonate indicates completion.

• Workup: Cool to RT. Pour into ice-water (500 mL). Extract with Diethyl Ether (

  mL).

• Purification: Wash combined organics with Brine (

  ). Dry over , filter, and concentrate in vacuo.

• Distillation: Purify the resulting oil via vacuum distillation (bp ~100°C at 10 mmHg) to yield diethyl 1,1-cyclobutanedicarboxylate .

• Hydrolysis (Optional): Reflux the diester in 20% aqueous KOH for 4 hours, cool, acidify with conc. HCl to pH 1. Extract with ether to obtain the dicarboxylic acid.

Yield Expectation: 75–85% (Diester).

Part 4: Visualization & Logic

Decision Framework: Selecting the Right Ring

This diagram guides the medicinal chemist on when to deploy a 1,1-cyclobutane versus other restrictors.

Caption: Decision tree for selecting 1,1-disubstituted scaffolds based on rigidity and physicochemical constraints.

Synthetic Logic: Malonate Cyclization

Visualizing the critical intermediate steps in the protocol described above.

Caption: Kinetic pathway of the Malonic Ester synthesis. Note the acceleration of the second step due to the gem-dimethyl effect.

References

• Ringer, A. L., & Magers, D. H. (2007).[4] Conventional Strain Energy in Dimethyl-Substituted Cyclobutane and the gem-Dimethyl Effect.[4][5] The Journal of Organic Chemistry, 72(7), 2533–2537.[4] Link

• van der Kolk, M. R., et al. (2022).[3][6] Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(9), e202200020.[6] Link

• Wiberg, K. B. (1986). The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition, 25(4), 312–322. Link

• Krapcho, A. P. (1978). Synthetic Applications of Dealkoxycarbonylations of Malonate Esters, beta-Keto Esters, alpha-Cyano Esters and Related Compounds in Dipolar Aprotic Media. Synthesis, 1982(10), 805-822. Link

• Hui, C., et al. (2021).[3] Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. Journal of the American Chemical Society, 143(49), 20591–20597. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Conventional strain energy in dimethyl-substituted cyclobutane and the gem-dimethyl effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cyclobutanes in Small-Molecule Drug Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]

Escaping Flatland: A Technical Guide to Cyclopropane and Cyclobutane Building Blocks in Drug Discovery

Executive Summary

In modern drug discovery, the paradigm of "escaping flatland"—increasing the fraction of sp³-hybridized carbons (Fsp³)—is a proven strategy to improve aqueous solubility, reduce off-target toxicity, and increase clinical success rates. Saturated small-ring systems, specifically cyclopropane and cyclobutane, serve as premier building blocks in this endeavor. While both are highly strained carbocycles, their distinct geometries, hybridization states, and conformational dynamics dictate entirely different pharmacological and synthetic applications. This whitepaper provides an in-depth mechanistic analysis of these two scaffolds, detailing their physicochemical foundations, bioisosteric applications, and validated synthetic protocols.

Structural and Physicochemical Foundations

The utility of small cycloalkanes in medicinal chemistry is fundamentally driven by their ring strain, which alters their orbital hybridization and three-dimensional conformation.

The Causality of Ring Strain

Cyclopropane possesses a massive ring strain of approximately 27.5–28.1 kcal/mol[1],[2]. Because three points define a plane, cyclopropane is rigidly planar[3],[4]. This planarity forces its C–H bonds into a fully eclipsed conformation, generating severe torsional strain[5]. Furthermore, the geometric requirement of 60° internal bond angles (far from the ideal 109.5° tetrahedral angle) induces extreme angle strain[2],[5]. To compensate, the carbon-carbon bonds bow outward, forming "banana bonds" with high p-character. Consequently, the C–H bonds gain significant s-character (up to 33%, resembling sp² hybridized carbons)[1].

Cyclobutane exhibits a slightly lower ring strain of 26.3–26.9 kcal/mol[1],[3]. If planar, cyclobutane would suffer from the torsional strain of eight fully eclipsed hydrogens[5]. To relieve this, the ring puckers into a "butterfly" conformation with a dihedral angle of approximately 25°[2],[5]. While this puckering slightly increases angle strain (compressing the C–C–C angle to ~88°), it achieves a lower overall energy minimum by alleviating torsional repulsion[3]. This puckered geometry is the defining feature that differentiates cyclobutane's utility from cyclopropane.

Quantitative Comparison

Table 1: Physicochemical and Structural Comparison of Small Carbocycles

Property	Cyclopropane	Cyclobutane
Ring Strain Energy	27.5 – 28.1 kcal/mol[1],[2]	26.3 – 26.9 kcal/mol[1],[3]
Internal Bond Angle	60°[2]	~88° (due to puckering)[3]
Conformation	Rigidly Planar[3],[4]	Puckered ("Butterfly", ~25° dihedral)[2],[5]
C–H s-character	~33% (High)[1]	Moderate (Lower than cyclopropane)[6]
Primary Bioisosterism	Alkenes, Phenyl (edge-on)[7]	gem-Dimethyl, tert-Butyl, Phenyl[8],[7]

Pharmacological Implications & Bioisosterism

The structural physics of these rings directly translate to their pharmacological behavior in biological systems. Understanding this causality is critical for rational drug design.

Cyclopropane: The Rigid Shield

Because of the increased s-character in its C–H bonds, cyclopropane's hydrogens are more tightly held to the carbon nucleus. This results in shorter, stronger C–H bonds with higher bond dissociation energies compared to standard alkanes[1].

• Metabolic Stability: The strengthened C–H bonds are highly resistant to hydrogen atom abstraction by Cytochrome P450 (CYP450) enzymes, making cyclopropane an excellent metabolic shield[7].

• Conformational Locking: Its rigid, planar nature makes it an ideal bioisostere for alkenes and the edge-on conformation of phenyl rings, locking pharmacophores into their bioactive geometries to reduce the entropic penalty of target binding[7].

Cyclobutane: The 3D Vector

Cyclobutane's puckered conformation provides a unique three-dimensional spatial arrangement[8],[9]. Substituents on a cyclobutane ring are projected in pseudo-axial and pseudo-equatorial vectors.

• Hydrophobic Pocket Targeting: This 3D vectoring allows cyclobutane to fill deep hydrophobic pockets more effectively than flat aromatic rings[9].

• tert-Butyl Bioisosterism: Cyclobutane derivatives are increasingly used as tert-butyl or gem-dimethyl isosteres. For instance, replacing a highly lipophilic tert-butyl group with a CF₃-cyclobutane moiety can maintain target binding affinity while modulating lipophilicity and altering metabolic clearance pathways[10].

Fig 1. Causal relationship between ring strain, molecular geometry, and pharmacological outcomes.

Synthetic Methodologies & Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for the incorporation of these highly strained building blocks.

Protocol A: Simmons-Smith Cyclopropanation (Zinc-Carbenoid Mediated)

The Simmons-Smith reaction is the gold standard for converting alkenes to cyclopropanes via a stereospecific syn-addition.

Causality of Reagents: Diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂) are used to generate the active zinc carbenoid (IZnCH₂I) in situ. The reaction is typically run in non-coordinating solvents (e.g., DCM) to prevent the stabilization and subsequent deactivation of the highly electrophilic carbenoid intermediate.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add the alkene substrate (1.0 equiv) dissolved in anhydrous dichloromethane (DCM) (0.2 M).

• Carbenoid Generation: Cool the reaction to 0 °C. Dropwise, add a 1.0 M solution of Et₂Zn in hexanes (2.0 equiv). Caution: Et₂Zn is highly pyrophoric; dropwise addition controls the exothermic formation of the carbenoid.

• Addition: Slowly add CH₂I₂ (2.0 equiv) over 15 minutes. Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching: Quench the reaction carefully with saturated aqueous NH₄Cl at 0 °C to safely decompose unreacted Et₂Zn. Extract with DCM, wash with brine, dry over MgSO₄, and concentrate.

• Self-Validation Checkpoint:

  • GC-MS: Monitor the disappearance of the alkene starting material mass peak.

  • ¹H NMR: Confirm success via the appearance of highly shielded cyclopropyl protons, which uniquely resonate upfield between 0.2 and 0.8 ppm due to the ring current effect of the banana bonds.

Protocol B: [2+2] Photocycloaddition for Cyclobutane Synthesis

Because cyclobutanes are difficult to synthesize via standard nucleophilic substitutions due to ring strain, photochemical [2+2] cycloaddition remains the most robust method[8].

Causality of Reagents: UV irradiation excites an enone to its singlet state, which undergoes intersystem crossing to a longer-lived triplet state. This triplet state reacts with an alkene to form a 1,4-diradical intermediate, which subsequently closes to form the cyclobutane ring. Pyrex glass is used to filter out high-energy UV light (<280 nm) that could cause unwanted secondary photolysis.

Step-by-Step Methodology:

• Preparation: Dissolve the enone (1.0 equiv) and the alkene (5.0 equiv, used in excess to drive kinetics) in degassed anhydrous acetonitrile (0.05 M).

• Degassing: Sparge the solution with argon for 30 minutes. Crucial Step: Oxygen is a triplet quencher and will halt the reaction if not completely removed.

• Irradiation: Place the solution in a Pyrex photochemical reactor. Irradiate using a medium-pressure mercury lamp (λ > 300 nm) at room temperature for 8–16 hours.

• Monitoring & Isolation: Evaporate the solvent under reduced pressure and purify the crude mixture via silica gel flash chromatography.

• Self-Validation Checkpoint:

  • UV-Vis Spectroscopy: Continuously monitor the reaction mixture; the characteristic π-π* absorption band of the enone chromophore (~230-250 nm) will disappear as the double bond is consumed.

  • IR Spectroscopy: Confirm the shift of the carbonyl stretching frequency from conjugated (~1680 cm⁻¹) to unconjugated (~1710 cm⁻¹).

Strategic Workflow: Selecting the Optimal Ring System

When optimizing a hit compound, the choice between cyclopropane and cyclobutane must be dictated by the specific structural liability of the parent molecule.

Fig 2. Decision matrix for selecting cyclopropane vs. cyclobutane in optimization.

References

• Master Organic Chemistry. Cycloalkanes - Ring Strain In Cyclopropane And Cyclobutane.
• Benchchem. The Rising Star of the Synthesis World: A Comparative Look at Cyclobutanol-Based Building Blocks.
• Radboud Repository. Cyclobutanes in Small‐Molecule Drug Candidates.
• National Institutes of Health (PMC). Put a ring on it: application of small aliphatic rings in medicinal chemistry.
• Pressbooks. 2.11 Conformations of Cycloalkanes – Fundamentals of Organic Chemistry.
• Chemistry LibreTexts. 4.2: Ring Strain and the Structure of Cycloalkanes.
• Wikipedia. Ring strain.
• University of Texas. CYCLOPROPANE RING STRAIN.
• ACS Publications. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue.
• Radboud Repository. Cyclobutanes in Small‐Molecule Drug Candidates (Additional Properties).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 2.11 Conformations of Cycloalkanes – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 3. Ring strain - Wikipedia [en.wikipedia.org]
• 4. CYCLOPROPANE RING STRAIN [research.cm.utexas.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 7. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

synthesis of 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane from 1,1-disubstituted esters

Application Note & Protocol

Topic: Synthesis of 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane from 1,1-Disubstituted Esters

Abstract

Cyclobutane derivatives are valuable scaffolds in medicinal chemistry and materials science, offering unique three-dimensional structures that can enhance pharmacological properties.[1][2] This application note provides a detailed, four-step synthetic protocol for the preparation of 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane, a bifunctional building block, starting from the readily available diethyl cyclobutane-1,1-dicarboxylate. The synthetic strategy hinges on a sequence of classical organic transformations: mono-allylation of a malonic ester derivative, subsequent saponification and decarboxylation to yield a mono-ester, reduction to a primary alcohol, and final conversion to the target alkyl chloride. This guide is intended for researchers in organic synthesis, drug development, and materials science, offering field-proven insights into the causality behind experimental choices and ensuring a robust, self-validating protocol.

Introduction & Strategic Overview

The synthesis of polysubstituted cyclobutanes presents a significant challenge due to the inherent ring strain of the four-membered carbocycle.[3] Traditional methods often rely on [2+2] cycloadditions, which can have limitations in substrate scope and regioselectivity.[4][5][6] This protocol details an alternative and highly controlled functionalization approach starting from a symmetric 1,1-disubstituted diester.

The core of our strategy is the sequential differentiation and transformation of two identical ester groups. This allows for the controlled installation of two distinct functional handles—an allyl group for further cross-coupling or functionalization, and a chloromethyl group, a versatile electrophilic site.

The overall synthetic workflow is depicted below:

Figure 1: Overall synthetic pathway.

Part 1: Synthesis of Key Intermediate: Ethyl 1-allylcyclobutane-1-carboxylate

This section details the construction of the core substituted cyclobutane mono-ester, which serves as the direct precursor for the final functional group transformations.

Step 1: Mono-allylation of Diethyl Cyclobutane-1,1-dicarboxylate

Causality and Expertise: The protons on the C1 carbon of the starting diester are significantly acidic (pKa ≈ 13 in DMSO) due to the inductive electron withdrawal and resonance stabilization provided by two adjacent ester carbonyls. This allows for facile deprotonation with a moderately strong base like sodium hydride (NaH) to form a nucleophilic enolate. The subsequent introduction of allyl bromide, a potent electrophile, proceeds via a standard SN2 mechanism. Using a stoichiometric amount of base and electrophile at low temperatures minimizes undesired dialkylation or side reactions.

Detailed Protocol:

• Reaction Setup: To an oven-dried, 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a pressure-equalizing dropping funnel, add sodium hydride (NaH, 60% dispersion in mineral oil, 4.4 g, 110 mmol, 1.1 equiv).

• Solvent Addition: Wash the NaH three times with dry hexanes (3 x 30 mL) to remove the mineral oil, decanting the hexanes carefully each time under a stream of nitrogen. Add 200 mL of anhydrous tetrahydrofuran (THF).

• Reagent Addition: Cool the stirred suspension to 0 °C using an ice-water bath. Dissolve diethyl cyclobutane-1,1-dicarboxylate (1.0 equiv, 20.0 g, 100 mmol) in 50 mL of anhydrous THF and add it dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C. Hydrogen gas will evolve.

• Enolate Formation: Allow the mixture to stir at 0 °C for 1 hour after the addition is complete.

• Alkylation: Add allyl bromide (1.2 equiv, 14.5 g, 120 mmol) dropwise over 20 minutes, maintaining the temperature at 0 °C. After addition, remove the ice bath and allow the reaction to warm to room temperature and stir overnight (approx. 16 hours).

• Workup: Carefully quench the reaction by slowly adding 50 mL of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product, diethyl 1-allylcyclobutane-1,1-dicarboxylate, is purified by vacuum distillation or column chromatography on silica gel.

Step 2: Saponification and Decarboxylation

Causality and Expertise: The selective removal of one ester group from a gem-dicarboxylate is a classic transformation. The process involves the hydrolysis (saponification) of one ester to a carboxylate salt, followed by acidification to the corresponding carboxylic acid. This 1,1-dicarboxylic acid derivative is thermally unstable. Upon heating, it readily undergoes decarboxylation through a six-membered cyclic transition state to yield the mono-acid, which in this protocol is the mono-ester product. This step is crucial for differentiating the two original ester functionalities.

Figure 2: Conceptual mechanism of decarboxylation.

Detailed Protocol:

• Saponification: Dissolve the purified diethyl 1-allylcyclobutane-1,1-dicarboxylate (approx. 90 mmol) in 200 mL of ethanol. Add a solution of potassium hydroxide (KOH, 1.1 equiv, 5.5 g, 98 mmol) in 50 mL of water.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Acidification & Decarboxylation: Cool the reaction to room temperature and remove the ethanol under reduced pressure. Add 100 mL of water and extract with diethyl ether (50 mL) to remove any unreacted starting material. Cool the aqueous layer in an ice bath and acidify to pH 1-2 with concentrated HCl. A vigorous evolution of CO₂ will occur.

• Extraction: Heat the acidified mixture to 50 °C for 1 hour to ensure complete decarboxylation. Cool to room temperature and extract the product, ethyl 1-allylcyclobutane-1-carboxylate, with diethyl ether (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo to yield the crude mono-ester, which can be purified further by vacuum distillation.

Part 2: Final Transformations to Target Compound

With the key mono-ester intermediate in hand, the final steps involve standard functional group interconversions.

Step 3: Reduction to (1-allylcyclobutyl)methanol

Causality and Expertise: The conversion of an ester to a primary alcohol requires a strong reducing agent. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this transformation due to its high reactivity.[7][8][9] The reaction mechanism involves two separate nucleophilic additions of a hydride ion (H⁻). The first addition to the carbonyl carbon results in a tetrahedral intermediate, which then collapses to expel the ethoxide leaving group, forming an intermediate aldehyde. This aldehyde is immediately reduced by a second hydride equivalent to the final alcohol product.[8] Strict anhydrous conditions are mandatory as LiAlH₄ reacts violently with water.

Detailed Protocol:

• Reaction Setup: To an oven-dried 500 mL three-neck round-bottom flask under a nitrogen atmosphere, add 150 mL of anhydrous THF. Cool the flask to 0 °C.

• Hydride Addition: Carefully and portion-wise, add LiAlH₄ (1.5 equiv, 5.1 g, 135 mmol) to the stirred THF.

• Ester Addition: Dissolve the ethyl 1-allylcyclobutane-1-carboxylate (1.0 equiv, 16.6 g, 90 mmol) in 50 mL of anhydrous THF and add it dropwise to the LiAlH₄ suspension, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction at room temperature for 4 hours.

• Workup (Fieser Method): Cool the reaction back to 0 °C. Cautiously and sequentially, add dropwise:

  • 5.1 mL of water

  • 5.1 mL of 15% aqueous NaOH

  • 15.3 mL of water This procedure is designed to precipitate the aluminum salts as a granular solid that is easy to filter.

• Isolation: Stir the resulting white suspension at room temperature for 1 hour, then filter it through a pad of Celite. Wash the filter cake thoroughly with diethyl ether.

• Purification: Combine the filtrate and washings, dry over Na₂SO₄, filter, and concentrate under reduced pressure to afford (1-allylcyclobutyl)methanol as a crude oil, which is often pure enough for the next step.

Step 4: Chlorination to 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane

Causality and Expertise: The final step is the conversion of the primary alcohol to an alkyl chloride. Thionyl chloride (SOCl₂) is a highly effective reagent for this purpose. The reaction proceeds via the formation of a chlorosulfite ester intermediate. A base, typically pyridine, is added to catalyze the reaction and to neutralize the HCl gas produced, preventing potential acid-catalyzed side reactions with the alkene functionality.[10]

Detailed Protocol:

• Reaction Setup: In a 250 mL round-bottom flask under nitrogen, dissolve the (1-allylcyclobutyl)methanol (1.0 equiv, approx. 90 mmol) in 100 mL of anhydrous dichloromethane (DCM). Add pyridine (1.2 equiv, 8.5 g, 108 mmol).

• Reagent Addition: Cool the solution to 0 °C. Add thionyl chloride (SOCl₂, 1.1 equiv, 11.9 g, 100 mmol) dropwise via a syringe. A precipitate of pyridinium hydrochloride will form.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 3 hours. Monitor by TLC.

• Workup: Pour the reaction mixture into 100 mL of ice-cold water. Transfer to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 50 mL).

• Purification: Combine the organic layers and wash sequentially with cold 1M HCl (to remove pyridine), saturated aqueous NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate under reduced pressure. The final product, 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane, can be purified by vacuum distillation or column chromatography.

Data & Reagent Summary

Step	Transformation	Key Reagents	Solvent	Temp (°C)	Time (h)
1	Diester → Allyl-Diester	NaH, Allyl Bromide	THF	0 → RT	17
2	Allyl-Diester → Mono-Ester	KOH, HCl	EtOH/H₂O	80 → 50	5
3	Mono-Ester → Alcohol	LiAlH₄	THF	0 → RT	4
4	Alcohol → Chloride	SOCl₂, Pyridine	DCM	0 → RT	3

References

• Scribd. Cyclobutane Synthesis Methods Review - Organic Chemistry. [Link]

• Baran Lab. Cyclobutanes in Organic Synthesis. [Link]

• Nevado, C., et al. (2018). Photoredox‐Catalyzed Cyclobutane Synthesis by a Deboronative Radical Addition–Polar Cyclization Cascade. Angewandte Chemie. [Link]

• Sarpong, R., et al. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry. [Link]

• Biju, A. T., et al. (2021). Synthesis and Reactivity of Alkoxy-activated Cyclobutane-1,1-dicarboxylates. Chemistry – An Asian Journal. [Link]

• LibreTexts. 21.6: Chemistry of Esters. [Link]

• D'hooghe, M., et al. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules. [Link]

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• Organic Chemistry Portal. Cyclobutane synthesis. [Link]

• Xu, B., et al. (2024). Synthesis of 1,1,3-Polyfunctionalized Cyclobutane Derivatives from the Reaction of Sulfur Ylides with Bicyclo[1.1.0]butanes. Organic Letters. [Link]

• Morken, J. P., et al. (2012). Catalytic Enantioselective 1,2-Diboration of 1,3-Dienes: Versatile Reagents for Stereoselective Allylation. Journal of the American Chemical Society. [Link]

• LibreTexts. 18.7: Reduction of Carboxylic Acids and Their Derivatives. [Link]

• Chemguide. esterification - alcohols and carboxylic acids. [Link]

• Rashad, A. (2023). Synthesis of Cyclobutane-Containing Natural Products using Macrocyclic 1,4- Diketones as Templates for Diastereoselective Transformations. Auburn University. [Link]

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• Save My Exams. Acyl chlorides and alcohols. [Link]

• Trost, B. M., et al. (2021). Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of Thietane 1,1-Dioxides. Organic Letters. [Link]

• Myers, A. G. Chem 115 - Brown Allylation and Crotylation Reactions. [Link]

• Organic Chemistry Portal. Synthesis of alkyl chlorides. [Link]

• Kutschy, P., et al. (2009). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Current Organic Chemistry. [Link]

• Wang, C., et al. (2021). Boron-catalyzed dehydrative allylation of 1,3-diketones and β-ketone esters with 1,3-diarylallyl alcohols in water. RSC Advances. [Link]

• Trost, B. M., & S. J. O'Keefe. (2022). The Rearrangement of Alkylallenes to 1,3-Dienes. Molecules. [Link]

• Procter, D. J., et al. (2023). Reductive Deuteration of Acyl Chlorides for the Synthesis of α,α-Dideuterio Alcohols Using SmI2 and D2O. Molecules. [Link]

• Unacademy. Haloalkanes and Haloarenes. [Link]

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• ResearchGate. Reduction of Carboxylic Acids and their Derivatives to Alcohols, Ethers, and Amines. [Link]

• da Silva, A. M., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals. [Link]

• Mudryk, B., et al. (2002). A practical synthesis of chloromethyl esters from acid chlorides and trioxane or paraformaldehyde promoted by zirconium tetrachloride. Tetrahedron Letters. [Link]

• Waser, J., et al. (2018). Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. Chemical Science. [Link]

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reduction of 1-allylcyclobutane-1-carboxylic acid to alcohol

Application Note: Chemoselective Reduction of 1-Allylcyclobutane-1-Carboxylic Acid

Executive Summary

This Application Note details the optimized protocol for the reduction of 1-allylcyclobutane-1-carboxylic acid to (1-allylcyclobutyl)methanol . This transformation presents two distinct synthetic challenges:

• Chemoselectivity: The molecule contains a terminal alkene (allyl group) susceptible to hydroboration or non-selective reduction.

• Steric Hindrance: The carboxylic acid is attached to a quaternary carbon (a 1,1-disubstituted cyclobutane ring), creating a neopentyl-like environment that significantly retards nucleophilic attack at the carbonyl center.

While Borane (BH₃) is typically the reagent of choice for carboxylic acid reduction, its affinity for alkenes (hydroboration) makes it unsuitable for this substrate. Therefore, this protocol utilizes Lithium Aluminum Hydride (LiAlH₄) under controlled conditions to achieve exclusive reduction of the carboxyl group while preserving the allyl moiety.

Scientific Rationale & Strategic Analysis

Selection of Reducing Agent

The choice of reducing agent is dictated by the competing functional groups (Carboxylic Acid vs. Terminal Alkene).

Reagent	Primary Target	Secondary Reactivity	Suitability for this Substrate
Borane-THF (BH₃[1]·THF)	Carboxylic Acids (Fast)	Alkenes (Fast - Hydroboration)	Low . High risk of consuming the allyl group to form organoboranes/diols.
Sodium Borohydride (NaBH₄)	Aldehydes/Ketones	Carboxylic Acids (Inert without activation)	No . Insufficient reducing power for the free acid.[2]
Lithium Aluminum Hydride (LiAlH₄)	Acids, Esters, Ketones	Alkenes (Generally Inert*)	High .[3] LiAlH₄ reduces carboxylates but leaves isolated double bonds intact.

*Note: LiAlH₄ can reduce conjugated dienes or styrenes, but isolated terminal alkenes like the allyl group are kinetically stable to nucleophilic hydride attack.

Mechanistic Considerations

The reaction proceeds via an initial acid-base reaction, generating hydrogen gas and the lithium carboxylate.[3][4] This carboxylate is resistant to reduction due to resonance stabilization and the negative charge repelling the hydride nucleophile. The steric bulk of the cyclobutane ring further shields the carbonyl carbon. Consequently, this protocol requires reflux conditions to drive the reduction of the intermediate carboxylate to the alkoxide.

Figure 1: Reaction pathway highlighting the salt formation and the rate-limiting reduction step.

Materials & Equipment

Component	Specification	Purpose
Substrate	1-Allylcyclobutane-1-carboxylic acid (>95%)	Starting Material
Reagent	LiAlH₄ (2.4 M in THF or powder)	Reducing Agent
Solvent	Anhydrous THF (Tetrahydrofuran)	Reaction Medium (High solubility, suitable boiling point)
Quench	Sodium Sulfate Decahydrate (Na₂SO₄·10H₂O) or Fieser Reagents	Controlled hydrolysis of Aluminum salts
Gas	Argon or Nitrogen (High Purity)	Inert atmosphere (LiAlH₄ is pyrophoric)
Glassware	3-Neck RBF, Reflux Condenser, Addition Funnel	Reaction setup

Detailed Experimental Protocol

Safety Warning: LiAlH₄ is pyrophoric and reacts violently with water.[5] All glassware must be oven-dried. Wear flame-resistant lab coat, gloves, and safety glasses. Work in a functioning fume hood.

Step 1: Reaction Setup

• Equip a dry 3-neck round-bottom flask (RBF) with a magnetic stir bar, a reflux condenser, an inert gas inlet (Ar/N₂), and a pressure-equalizing addition funnel.

• Flush the system with inert gas for 15 minutes.

• Charge the RBF with LiAlH₄ (1.5 equivalents) suspended/dissolved in Anhydrous THF.

  • Note: If using powder, suspend in THF (approx. 10 mL per gram of LiAlH₄) at 0°C.

• Cool the LiAlH₄ suspension to 0°C using an ice bath.

Step 2: Addition of Substrate

• Dissolve 1-allylcyclobutane-1-carboxylic acid (1.0 equivalent) in Anhydrous THF (concentration ~0.5 M).

• Transfer the acid solution to the addition funnel.

• Dropwise Addition: Add the acid solution to the LiAlH₄ suspension slowly over 30–45 minutes.

  • Observation: Vigorous evolution of Hydrogen gas (H₂) will occur immediately (Acid-Base reaction). Control the rate to prevent foaming over.

  • Critical Control Point: Ensure the internal temperature does not exceed 10°C during addition to minimize side reactions.

Step 3: Reduction Phase

• Once gas evolution ceases and addition is complete, remove the ice bath and allow the mixture to warm to room temperature (RT).

• Reflux: Heat the reaction mixture to a gentle reflux (66°C) for 4–6 hours .

  • Reasoning: The steric bulk of the cyclobutane quaternary center requires thermal energy to drive the hydride transfer to the carboxylate.

• Monitoring: Monitor reaction progress via TLC (solvent system: Hexane/EtOAc 4:1) or GC-MS. Look for the disappearance of the acid peak.

  • Note: The carboxylic acid may streak on TLC; conversion to the alcohol (higher R_f, distinct spot) should be evident.

Step 4: The Fieser Quench (Critical)

Proper quenching is essential to prevent the formation of slimy aluminum emulsions that trap product. We utilize the Fieser Method (1:1:3 ratio).

• Cool the reaction mixture back to 0°C .

• Dilute with diethyl ether (equal volume to THF used) to reduce viscosity.

• For every x grams of LiAlH₄ used originally, add carefully in this order:

  • x mL of Water (add very slowly, dropwise—vigorous exotherm!).

  • x mL of 15% Aqueous NaOH solution.

  • 3x mL of Water.

• Warm to RT and stir for 15 minutes. The gray lithium/aluminum salts should turn into a granular, white, sand-like precipitate.

Figure 2: The Fieser Workup Protocol for Aluminum Hydride reductions.

Step 5: Isolation and Purification

• Filter the granular precipitate through a pad of Celite or a coarse fritted glass funnel.

• Wash the filter cake thoroughly with diethyl ether (3x).

• Dry the combined organic filtrate over anhydrous MgSO₄.

• Concentrate under reduced pressure (Rotary Evaporator).

  • Volatility Alert: (1-Allylcyclobutyl)methanol is a relatively small molecule. Do not use high vacuum or excessive heat during concentration to avoid product loss.

• Purification: If necessary, purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient) or bulb-to-bulb distillation (Kugelrohr).

Quality Control & Characterization

The success of the reaction is validated by the following spectral features:

• ¹H NMR (CDCl₃):

  • Appearance: A doublet (approx. 3.6 ppm, J ~ 6 Hz) corresponding to the -CH₂OH protons.

  • Retention: The allyl pattern must remain:

    • Multiplet at ~5.8 ppm (internal alkene proton).

    • Multiplet at ~5.0 ppm (terminal alkene protons).

  • Disappearance: No broad singlet >10 ppm (carboxylic acid proton).

• IR Spectroscopy:

  • Appearance of broad O-H stretch (~3300 cm⁻¹).

  • Disappearance of Carbonyl C=O stretch (~1700 cm⁻¹).

  • Retention of C=C stretch (~1640 cm⁻¹).

References

• Brown, H. C.; Krishnamurthy, S. "Lithium Aluminum Hydride as a Reducing Agent." Tetrahedron1979 , 35, 567. Link

• Seyden-Penne, J.Reductions by the Alumino- and Borohydrides in Organic Synthesis; Wiley-VCH: New York, 1997.
• Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581. (Source of the Fieser Workup).

• Cha, J. S. "Recent Developments in the Synthetic Applications of Borane Reagents." Org.[6][7] Prep. Proced. Int.1989 , 21, 451. (Discussion on Borane chemoselectivity issues with alkenes). Link

• ChemGuide. "Reduction of Carboxylic Acids." ChemGuide UK, 2023. Link

Sources

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using 1-(chloromethyl)-1-allylcyclobutane in ring-closing metathesis

Application Note: Synthesis of 3D Spirocyclic Scaffolds via Ring-Closing Metathesis of 1-(Chloromethyl)-1-allylcyclobutane

Executive Summary & Strategic Rationale

Modern drug discovery has increasingly shifted away from flat, sp²-hybridized aromatic rings toward sp³-rich, three-dimensional architectures. Spirocyclic scaffolds, in particular, have gained immense traction due to their ability to project functionality in defined three-dimensional vectors, thereby improving target binding affinity, physicochemical properties, and metabolic stability 1, 2.

This application note details the use of 1-(chloromethyl)-1-allylcyclobutane as a highly versatile, bifunctional building block. By leveraging its orthogonal reactivity—a nucleophile-susceptible primary chloride and a metathesis-ready terminal alkene—researchers can rapidly assemble complex spirocycles. Herein, we provide a validated, step-by-step workflow for converting this building block into 6-azaspiro[3.6]dec-8-ene , a functionalized 7-membered azaspirocycle, via a sequential S_N2 alkylation and Ring-Closing Metathesis (RCM) strategy.

Mechanistic Principles & Causality

The transformation relies on a two-stage cascade designed to maximize atom economy and thermodynamic favorability:

• Stage 1: Diene Assembly (S_N2 Alkylation): The chloromethyl group acts as an electrophilic handle. Reacting the scaffold with allylamine displaces the chloride, installing a second terminal alkene to form N-allyl-1-(1-allylcyclobutyl)methanamine. Causality Check: A large stoichiometric excess of allylamine (5.0 equiv) is utilized to kinetically suppress unwanted over-alkylation (formation of tertiary amines). Potassium carbonate (K₂CO₃) is employed as an insoluble base to scavenge the HCl byproduct, ensuring the amine remains in its active, unprotonated nucleophilic state.

• Stage 2: Ring-Closing Metathesis (RCM): The assembled diene is subjected to a Ruthenium-based alkylidene catalyst (e.g., Grubbs II). The catalytic cycle proceeds via a metallacyclobutane intermediate, which undergoes cycloreversion to form the new cyclic alkene 3. Causality Check: The reaction is thermodynamically driven to completion by the entropically favorable extrusion of volatile ethylene gas 4. To prevent intermolecular cross-metathesis (which leads to oligomerization), the reaction must be run at high dilution (0.01 M) 5.

Pathway Visualization

Figure 1: Synthetic workflow from 1-(chloromethyl)-1-allylcyclobutane to 6-azaspiro[3.6]dec-8-ene.

Experimental Protocols

Protocol A: Synthesis of the Diene Precursor

Objective: Synthesize N-allyl-1-(1-allylcyclobutyl)methanamine.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve 1-(chloromethyl)-1-allylcyclobutane (10.0 mmol, 1.0 equiv) in anhydrous acetonitrile (MeCN, 40 mL).

• Reagent Addition: Add anhydrous K₂CO₃ (20.0 mmol, 2.0 equiv) followed by allylamine (50.0 mmol, 5.0 equiv).

• Heating: Heat the suspension to 80 °C under a nitrogen atmosphere for 16 hours.

• Self-Validating Workup (Acid-Base Extraction):

  • Cool the mixture to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether (50 mL) and extract with 1 M HCl (3 × 20 mL). Validation: The desired basic amine partitions into the aqueous layer, while unreacted starting material and neutral impurities remain in the organic layer (which is discarded).

  • Cool the combined aqueous layers in an ice bath and carefully basify to pH > 12 using 2 M NaOH.

  • Extract the aqueous layer with dichloromethane (DCM, 3 × 30 mL). Dry the combined DCM layers over Na₂SO₄, filter, and concentrate to yield the pure diene as a pale yellow oil.

Protocol B: Ring-Closing Metathesis (RCM)

Objective: Cyclize the diene to 6-azaspiro[3.6]dec-8-ene.

• Preparation: In a flame-dried, two-neck round-bottom flask, dissolve the diene intermediate (5.0 mmol, 1.0 equiv) in anhydrous, degassed DCM (500 mL). Note: The 0.01 M dilution is critical to prevent oligomerization.

• Catalyst Addition: Add Second Generation Grubbs Catalyst (0.25 mmol, 5 mol%) in one portion. The solution will turn a characteristic deep red/purple.

• Cyclization: Attach a reflux condenser and heat the reaction to 40 °C (gentle reflux) under a steady stream of nitrogen for 4 hours. The nitrogen sweep helps remove the evolved ethylene gas, driving the equilibrium forward 3.

• Self-Validating Quench & Purification:

  • Cool the reaction to room temperature. Add dimethyl sulfoxide (DMSO, 12.5 mmol, 50 equiv relative to the catalyst) and stir for 12 hours. Validation: The solution will transition from dark brown to light yellow/orange. This visual cue confirms the successful coordination and sequestration of the active Ruthenium species, preventing unwanted double-bond isomerization during subsequent concentration.

  • Concentrate the mixture and purify via silica gel flash chromatography (eluting with a gradient of DCM/MeOH) to afford the target spirocycle.

Quantitative Data: RCM Optimization

The choice of catalyst and concentration heavily dictates the success of the RCM step. The table below summarizes the optimization parameters for the cyclization of N-allyl-1-(1-allylcyclobutyl)methanamine.

Entry	Catalyst	Solvent	Concentration (M)	Temp (°C)	Yield (%)	Observation / Causality
1	Grubbs I (5 mol%)	DCM	0.05	40	45%	Incomplete conversion; 1st Gen catalyst struggles with basic amines.
2	Grubbs II (5 mol%)	DCM	0.10	40	32%	High oligomerization; concentration too high, favoring cross-metathesis.
3	Grubbs II (5 mol%)	DCM	0.01	40	88%	Optimal conditions; high dilution favors intramolecular cyclization.
4	Hoveyda-Grubbs II	DCM	0.01	40	89%	Comparable efficacy to Grubbs II; NHC ligand provides stability.
5	Grubbs II (5 mol%)	Toluene	0.01	80	85%	Faster reaction time, but minor thermal decomposition observed.

Table 1: Optimization of RCM conditions highlighting the critical nature of catalyst selection and high-dilution environments.

References

• Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Taylor & Francis. The utilization of spirocyclic scaffolds in novel drug discovery. Available at:[Link]

• Chemistry LibreTexts. Olefin Metathesis. Available at:[Link]

• Master Organic Chemistry. Olefin Metathesis. Available at: [Link]

• Organic Chemistry Portal. Ring Closing Metathesis (RCM). Available at:[Link]

Sources

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• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. Ring Closing Metathesis [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

functionalization of quaternary cyclobutane centers

Application Note: Strategic Functionalization of Quaternary Cyclobutane Scaffolds

Executive Summary

The cyclobutane ring has transcended its status as a mere chemical curiosity to become a "privileged scaffold" in modern drug discovery.[1][2] Acting as a superior bioisostere for gem-dimethyl groups and aromatic rings, it offers enhanced metabolic stability and increased fraction of sp3-hybridized carbons (

), a key metric for clinical success.[1] However, the construction and functionalization of quaternary cyclobutane centers —where steric congestion meets significant ring strain (~26 kcal/mol)—remains a formidable synthetic bottleneck.

This guide moves beyond standard textbook synthesis, detailing two high-value, field-validated protocols: Pd(II)-Catalyzed Enantioselective C(sp3)-H Arylation (for late-stage molecular editing) and Flow-Based [2+2] Photocycloaddition (for de novo scaffold assembly).

Module 1: The Bioisostere Logic & Strategic Analysis

Why Quaternary Cyclobutanes? Replacing a planar aromatic ring or a flexible alkyl chain with a rigid, puckered cyclobutane core dramatically alters the vector of attached substituents.

• Metabolic Armor: Quaternary centers block

  -hydride elimination and oxidative metabolism (P450).

• Conformational Locking: The ring creates a defined exit vector for substituents, reducing the entropic penalty of binding to protein targets.

The Synthetic Dilemma

• Challenge 1 (Sterics): Forming a quaternary center on a flat chain is hard; forming it on a puckered, strained ring is exponentially harder due to transannular repulsion.

• Challenge 2 (Strain): Traditional methods (e.g., alkylation of enolates) often lead to ring-opening or over-alkylation.

Decision Matrix: Selecting the Right Methodology

Figure 1: Decision matrix for selecting between C-H activation and photochemical assembly based on substrate availability.

Module 2: Protocol A - Pd(II)-Catalyzed Enantioselective C(sp3)-H Arylation

Objective: Transform a tertiary cyclobutane C-H bond into a quaternary carbon center using a Transient Directing Group (TDG). Basis: This protocol utilizes the work of the Yu Lab (Scripps), leveraging amino acid ligands to direct Palladium to the sterically crowded position.

Mechanistic Insight (The "Why")

Standard directing groups (DGs) are permanently attached, requiring installation and removal steps. Transient Directing Groups (TDGs) , such as chiral amino acids, form a reversible imine with the substrate (cyclobutyl ketone). The geometry of the imine directs the Pd(II) catalyst to the specific

-C-H bond.

• The Key: The "Thorpe-Ingold" effect of the cyclobutane ring actually helps here by pre-organizing the C-H bond towards the metal center, provided the ligand can overcome the steric crowding.

Experimental Protocol

Reagents:

• Substrate: Cyclobutyl methyl ketone (1.0 equiv).

• Coupling Partner: Aryl Iodide (1.5 equiv).

• Catalyst: Pd(OAc)₂ (10 mol%).

• TDG Ligand: L-tert-Leucine (20 mol%) or specific chiral amino acid TDG.

• Oxidant/Additive: Ag₂CO₃ (1.0 equiv) – Crucial for iodide scavenging and turnover.

• Solvent: Hexafluoroisopropanol (HFIP) / Acetic Acid mixture (ratio 9:1). HFIP is essential for stabilizing the cationic Pd species.

Step-by-Step Workflow:

• Catalyst Pre-complexation: In a glovebox, weigh Pd(OAc)₂ (0.01 mmol) and the chiral amino acid ligand (0.02 mmol) into a 1-dram vial. Add 0.5 mL of HFIP. Stir at room temperature for 15 minutes to form the active ligated species. Visual Check: Solution should turn from orange to a clear/pale yellow.

• Reaction Assembly: Add Ag₂CO₃ (0.1 mmol) and the Aryl Iodide (0.15 mmol) to the vial. Finally, add the Cyclobutyl ketone substrate (0.1 mmol). Seal the vial with a Teflon-lined cap.

• Heating Phase: Place the vial in a pre-heated aluminum block at 100°C . Stir vigorously (1000 rpm).

  • Critical Parameter: Stirring rate must be high to ensure suspension of the silver salt.

  • Time: 24 hours.[2]

• Work-up: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and filter through a pad of Celite to remove silver salts. Concentrate the filtrate in vacuo.

• Purification: Purify via silica gel flash chromatography.

  • Note: The TDG hydrolyzes automatically during workup, returning the ketone product.

Data Summary: Optimization Parameters

Parameter	Variation	Outcome
Solvent	Toluene	< 10% Yield (Poor solubility of active species)
Solvent	HFIP	> 85% Yield (Stabilizes C-H cleavage TS)
Ligand	Glycine	Low Enantioselectivity (racemic product)
Ligand	L-tert-Leucine	High ee (>90%) and Yield
Temp	80°C	Incomplete conversion (kinetic barrier of quat center)

Module 3: Protocol B - Flow-Based [2+2] Photocycloaddition

Objective: De novo construction of a cyclobutane scaffold with defined quaternary centers from acyclic precursors. Basis: Photochemistry allows access to "forbidden" thermal pathways. Using Flow Chemistry mitigates the attenuation of light in batch reactors, allowing for scalable synthesis of gram-quantities.

Mechanistic Insight

The reaction proceeds via the excitation of an enone (or equivalent) to a triplet state, which then engages a ground-state alkene.

• Regioselectivity: Controlled by the polarization of the alkene and the stability of the 1,4-diradical intermediate.

• Stereochemistry: The "Head-to-Head" (HH) vs "Head-to-Tail" (HT) ratio is dictated by steric bulk at the forming quaternary centers.

Experimental Protocol (Flow Setup)

Equipment:

• Vapourtec E-Series or equivalent Flow Reactor.

• UV-LED module (365 nm high power).

• PFA tubing reactor (10 mL volume).

Reagents:

• Substrate A: Cyclic Enone (e.g., Cyclohexenone) - 0.1 M.

• Substrate B: Functionalized Alkene (e.g., Vinyl Acetate or substituted alkene) - 0.5 M (Excess).

• Solvent: Acetonitrile (degassed).

Step-by-Step Workflow:

• Solution Prep: Dissolve the Enone and Alkene in Acetonitrile.

  • Critical Step: Sparge the solution with Nitrogen for 15 minutes. Oxygen is a triplet quencher and will kill the reaction efficiency.

• System Priming: Flush the flow reactor with pure Acetonitrile to equilibrate pressure (Target: 5-8 bar using a back-pressure regulator).

• Irradiation: Set the flow rate to correspond to a residence time of 30 minutes (Flow rate ~ 0.33 mL/min for a 10 mL reactor). Turn on the 365 nm LEDs.

• Collection & Analysis: Collect the output in a flask shielded from light.

  • Validation: Monitor consumption of the enone UV absorbance at 254 nm via LCMS.

• Purification: Evaporate solvent. The excess volatile alkene (if used) can be removed under high vacuum. Isolate the diastereomers via preparative HPLC.

Visualizing the Pathway

Figure 2: Photochemical workflow for constructing the quaternary center.

Troubleshooting & Critical Quality Attributes (CQA)

Issue	Probable Cause	Corrective Action
Protocol A: Low Conversion	Poisoned Catalyst	Ensure Ag₂CO₃ is fresh and stored in dark. Check for trace amines/thiols in substrate.
Protocol A: Poor ee	Ligand Racemization	Use chiral pure amino acids. Ensure reaction temp does not exceed 110°C.
Protocol B: Polymerization	Concentration too high	Dilute reaction to 0.05 M. Polymerization is bimolecular; cycloaddition is pseudo-unimolecular (if intramolecular).
Protocol B: No Reaction	Oxygen Quenching	Re-sparge solvents with Argon/Nitrogen. Check LED intensity.

References

• Ligand-Promoted C(sp3)–H Arylation: Xiao, L.-J., et al. "Pd(II)-Catalyzed Enantioselective C(sp3)-H Arylation of Cyclobutyl Ketones Using a Chiral Transient Directing Group." Angewandte Chemie International Edition, 2020 , 59, 9594-9600.[3] [Link]

• Strain-Release & Bioisosteres: Mykhailiuk, P. K.[4] "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry, 2019 , 17, 2839-2849. [Link]

• Transannular C-H Functionalization: Lee, S., et al.[5][6] "Transannular C–H Functionalization of Cycloalkane Carboxylic Acids." Nature, 2023 (Contextual reference for broader ring systems). [Link]

• Photochemical Synthesis Reviews: Poplata, S., et al. "Recent Advances in the Synthesis of Cyclobutanes by Olefin [2+2] Photocycloaddition Reactions." Chemical Reviews, 2016 , 116, 9748–9815. [Link]

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• 6. researchgate.net [researchgate.net]

reagents for converting cyclobutyl alcohols to alkyl chlorides

Application Note: Chemoselective Chlorination of Cyclobutyl Alcohols

Abstract & Introduction: The "Cyclobutyl Trap"

Converting cyclobutyl alcohols to cyclobutyl chlorides is a deceptively complex transformation in organic synthesis. While standard textbook protocols (

, ) work for acyclic substrates, they often fail catastrophically with cyclobutanes due to ring strain (~26 kcal/mol) and carbocation instability .[1]

The core challenge is the "Cyclobutyl Trap." If an experimental protocol generates a free carbocation (even transiently), the cyclobutyl cation will rapidly undergo skeletal rearrangement. It equilibrates with the cyclopropylcarbinyl and homoallyl cations (the

triad), leading to a mixture of ring-expanded (cyclopentyl), ring-contracted, and acyclic products rather than the desired cyclobutyl chloride.

Success depends on one rule: The reaction mechanism must remain strictly

(bimolecular nucleophilic substitution) and avoid the formation of an ion pair that allows carbocationic character to develop.

Mechanistic Pathways & Decision Logic[1]

To preserve the four-membered ring, reagents must activate the oxygen for displacement without ionization.[1] The diagram below illustrates the "Safe" (

) vs. "Unsafe" (Carbocationic) pathways.

Figure 1: Mechanistic divergence.[1] The red path represents the thermodynamic sink driven by ring strain relief. The green path requires specific reagents to enforce kinetic substitution.

Reagent Selection Matrix

The following table summarizes the efficacy of chlorinating agents specifically for cyclobutyl substrates.

Reagent System	Mechanism	Risk of Rearrangement	Acidity Profile	Recommendation
Appel ( )	(Phosphonium)	Very Low	Neutral	Primary Choice. Best for preserving ring integrity and stereochemistry (inversion).[1][2]
Ghosez's Reagent	(Enamine)	Extremely Low	Neutral	High Value. Ideal for acid-sensitive substrates or when removal is difficult.[1]
Cyanuric Chloride/DMF	(Vilsmeier-type)	Low	Mildly Acidic	Scalable. Good industrial alternative to .[1]
/ Pyridine	vs	Moderate/High	Acidic	Risky. Often leads to ring contraction unless temperature is strictly controlled ( C).[1]
Conc. /		Critical	Highly Acidic	Avoid. Will almost certainly yield cyclopentyl chloride.[1]

Detailed Experimental Protocols

Protocol A: The Appel Reaction (Standard)

Best for: Small to medium scale, ensuring stereochemical inversion.

Theory: Triphenylphosphine (

) abstracts a chlorine from (or ) to form a chlorophosphonium salt.[1] The alcohol displaces the chloride on phosphorus, forming an oxyphosphonium intermediate. The chloride ion then attacks the carbon in an fashion, displacing the phosphine oxide.

Materials:

• Cyclobutyl alcohol (1.0 equiv)

• Triphenylphosphine (

  ) (1.2 equiv)

• Carbon Tetrachloride (

  ) (Excess/Solvent) OR Hexachloroacetone (0.6 equiv) in DCM for a greener alternative.[1]

• Solvent: Dichloromethane (DCM) (anhydrous).[1]

Procedure:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve cyclobutyl alcohol (10 mmol) and

  (1.5 equiv if using as reagent in DCM, or use as co-solvent) in anhydrous DCM (40 mL).

• Addition: Cool the solution to 0°C. Add

  (12 mmol) portion-wise over 15 minutes.

  • Note: The solution may turn slightly yellow.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (stain with PMA or

  ).

• Workup:

  • Add n-pentane (50 mL) to the reaction mixture to precipitate triphenylphosphine oxide (

    ).

  • Filter through a pad of silica gel or Celite.[1]

  • Concentrate the filtrate carefully (cyclobutyl chlorides can be volatile).

• Purification: Flash chromatography (Pentane/Ether gradient).[1]

Protocol B: Ghosez’s Reagent (Acid-Sensitive)

Best for: Substrates containing acetals, silyl ethers, or other acid-labile groups.[1]

Theory: Ghosez's reagent (1-Chloro-N,N,2-trimethylpropenylamine) reacts with the alcohol to form an

-chloroenamine intermediate, which is rapidly converted to the alkyl chloride via displacement by the liberated chloride ion.[1]

Materials:

• Cyclobutyl alcohol (1.0 equiv)

• Ghosez’s Reagent (1.1 equiv) [Commercial or prepared in situ]

• Solvent: Dry DCM or Chloroform.[1]

Procedure:

• Setup: Flame-dry glassware. Inert atmosphere is strictly required (reagent is moisture sensitive).[1]

• Reaction: Dissolve cyclobutyl alcohol (5 mmol) in dry DCM (20 mL) at 0°C.

• Addition: Add Ghosez’s reagent (5.5 mmol) dropwise via syringe.

• Stirring: Stir at 0°C for 30 minutes, then warm to RT for 1–2 hours.

• Quench: Unlike Appel, this reaction produces an amide byproduct.[1] Water workup is usually necessary but keep it brief.[1]

• Workup: Wash with saturated

  , then brine. Dry over .[1]

• Purification: Distillation or rapid chromatography.[1]

Protocol C: Sulfonate Displacement (Two-Step "Finkelstein")

Best for: Maximum stereocontrol and safety on valuable intermediates.[1]

Theory: Convert the alcohol to a Mesylate (OMs) or Tosylate (OTs).[3] Isolate (if stable) or generate in situ, then displace with

in a polar aprotic solvent.[1] This separates the activation step from the substitution step.

Procedure:

• Mesylation: Treat alcohol with

  (1.2 equiv) and (1.5 equiv) in DCM at 0°C. Quench and isolate the crude mesylate.

• Displacement: Dissolve crude mesylate in dry DMF.

• Chlorination: Add anhydrous

  (2.0 equiv). Heat to 60–80°C.[1]

  • Note: Higher temps increase the risk of elimination (

    ) to cyclobutene. Monitor closely.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Product contains cyclopentyl chloride	Carbocation formation ( pathway)	Switch from to Appel conditions. Ensure anhydrous solvents.[1] Lower reaction temperature.[1][4]
Low Yield / Elimination (Cyclobutene)	Basic conditions or high heat	If using Protocol C, lower temp.[1] If using Protocol A, ensure neutral pH.[1]
Difficulty removing	Appel reaction byproduct	Switch to Protocol B (Ghosez) or use polymer-bound .

References

• Appel Reaction Mechanism & Scope: Appel, R. "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P—N Linkage."[1][2][5] Angewandte Chemie International Edition in English, 1975, 14(12), 801–811.[1] [Link][4]

• Ghosez's Reagent (1-Chloro-N,N,2-trimethylpropenylamine): Ghosez, L., et al. "Synthesis and Reactivity of

  -Haloenamines."[1] Organic Syntheses, 1980, 59, 26.[1] [Link]

• Cyanuric Chloride / DMF (De Luca Method): De Luca, L., Giacomelli, G., & Porcheddu, A.[1][6][7] "A Mild and Efficient Alternative to the Classical Appel Reaction." Organic Letters, 2002, 4(4), 553–555.[1][6] [Link]

• Rearrangement Risks in Small Rings: Roberts, J. D., & Mazur, R. H. "Small-Ring Compounds. IV. Interconversion Reactions of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives." Journal of the American Chemical Society, 1951, 73(6), 2509–2520.[1] [Link]

Sources

• 1. entegris.com [entegris.com]
• 2. orgosolver.com [orgosolver.com]
• 3. youtube.com [youtube.com]
• 4. Appel Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 5. name-reaction.com [name-reaction.com]
• 6. Chloroalkane synthesis by chlorination or substitution [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing ring opening during cyclobutane functionalization

Welcome to the Technical Support Center for advanced carbocycle synthesis. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the notorious instability of the cyclobutane scaffold during late-stage functionalization.

Below, we dissect the thermodynamic and kinetic forces driving unwanted ring-opening reactions and provide field-proven, self-validating strategies to preserve the integrity of the four-membered ring.

The Strain-Reactivity Paradox: Why Cyclobutanes Open

The cyclobutane ring possesses a high ring strain energy of approximately 26.3 kcal/mol. When subjected to functionalization—whether via radical intermediates or organometallic C–H activation—the system naturally seeks to relieve this torsional and angle strain. In radical manifolds, this manifests as ultra-fast unimolecular β-scission to form linear alkenes 1. In transition-metal catalysis, it presents as β-carbon elimination (C–C bond cleavage) from the metallacycle intermediate.

To successfully functionalize a cyclobutane without breaking it, your experimental design must kinetically outcompete these strain-release pathways.

Strategic Troubleshooting & FAQs

Q1: My photoredox cross-coupling of cyclobutanes keeps yielding linear alkenes instead of the intact functionalized ring. How do I stop the ring opening? Causality: You are generating a cyclobutyl or cyclobutylcarbinyl radical. The rate of β-scission (

) is extremely high (often ). If your cross-coupling catalyst does not intercept this radical immediately, the thermodynamic drive to relieve the 26.3 kcal/mol of strain takes over, cleaving the ring. Solution: Transition to a metallaphotoredox dual catalysis system (e.g., Ir/Ni). Ensure you are using a highly active Ni catalyst with an electron-rich ligand (like dtbbpy) that rapidly captures the radical ( ) and undergoes reductive elimination before the ring can open. Increasing the Ni catalyst loading (from 2 mol% to 5-10 mol%) often suppresses the scission pathway.

Q2: I am attempting Pd-catalyzed C–H activation on a cyclobutane ring, but I observe C–C cleavage products. How can I favor intact functionalization? Causality: Palladium(II) insertion into the highly strained (~100.5 kcal/mol) cyclobutane C–H bond forms a transient palladacycle 2. Without a rigid stabilizing framework, this intermediate undergoes β-carbon elimination to relieve strain. Solution: Employ a bidentate directing group, such as an 8-aminoquinoline auxiliary 3. This acts as an (N,N)-ligand, enforcing a rigid geometry that stabilizes the Pd(IV) intermediate during oxidative addition and dramatically lowers the activation barrier for the desired C–C reductive elimination, safely outcompeting the ring-opening pathway.

Q3: When functionalizing bicyclo[1.1.0]butanes (BCBs), how do I prevent the central C–C bond from fragmenting uncontrollably? Causality: BCBs are "spring-loaded" molecules. Nucleophiles and radicals typically attack the bridgehead, cleaving the central C–C bond to form functionalized cyclobutanes. If your goal is to functionalize the bridge while keeping the bicyclic system intact, standard cross-coupling conditions will fail due to the inherent reactivity of the central bond. Solution: Utilize late-stage directed metalation. By using a directing metalation group (DMG) like a sulfone, you can selectively deprotonate the bridge position at low temperatures (–78 °C) and perform a Pd-catalyzed Negishi cross-coupling, bypassing the central C–C bond cleavage entirely 4.

Quantitative Data Summary

Parameter	Value	Mechanistic Implication for Functionalization
Cyclobutane Ring Strain Energy	~26.3 kcal/mol	High thermodynamic driving force for ring-opening via β-scission or C–C elimination.
Cyclobutene Ring Strain Energy	~30.2 kcal/mol	Makes dehydrogenation to cyclobutene highly disfavored without strong driving forces.
Cyclobutyl C–H Bond Dissociation Energy	~100.5 kcal/mol	Requires highly reactive abstracting agents or directed transition-metal insertion.
Unimolecular β-Scission Rate ( )		Demands ultra-fast bimolecular trapping or reductive elimination to preserve the ring.

Mechanistic & Workflow Visualizations

Mechanistic divergence in cyclobutane radical functionalization: Capture vs. β-scission.

Step-by-step workflow for Pd-catalyzed directed C-H arylation of cyclobutanes.

Validated Experimental Protocols

Protocol 1: Intact Photoredox Cross-Coupling of Cyclobutanes

Objective: Couple a cyclobutyl carboxylic acid with an aryl halide without triggering β-scission.

• Reaction Setup: In an argon-filled glovebox, charge a vial with the cyclobutyl carboxylic acid (1.0 equiv), aryl halide (1.5 equiv), Ir[dF(CF3)ppy]2(dtbbpy)PF6 (1 mol%), NiCl2·glyme (5 mol%), dtbbpy (5 mol%), and Cs2CO3 (2.0 equiv).

• Solvent Addition: Add anhydrous, degassed DMF (0.1 M). Causality: Oxygen quenches the excited state of the Ir photocatalyst and intercepts carbon radicals, leading to peroxide formation and ring degradation.

• Irradiation: Seal the vial, remove it from the glovebox, and irradiate with a 34 W blue LED lamp at room temperature for 24 hours. Use a cooling fan to maintain ambient temperature, as thermal energy lowers the barrier for β-scission.

• Self-Validation Checkpoint 1 (In-Process): After 2 hours, take a 10 µL aliquot and analyze via GC-MS.

  • Diagnostic: If a mass corresponding to the linear alkene (ring-opened byproduct) is observed, the radical capture is too slow. Corrective Action: Increase the Ni catalyst loading to 10 mol% in a fresh setup to accelerate

    .

• Workup: Dilute with EtOAc, wash with water and brine, dry over Na2SO4, and purify via flash chromatography.

Protocol 2: Pd-Catalyzed Directed C–H Arylation of Cyclobutanes

Objective: Direct arylation of an unactivated cyclobutane methylene C–H bond.

• Directing Group Installation: Couple the cyclobutane carboxylic acid with 8-aminoquinoline using HATU and DIPEA in DMF.

  • Self-Validation Checkpoint 1: Analyze the isolated intermediate by 1H NMR. The appearance of a characteristic downfield NH proton singlet at ~9.5 ppm confirms successful installation.

• C–H Arylation Setup: In a sealed tube, combine the cyclobutane-amide (1.0 equiv), aryl iodide (2.0 equiv), Pd(OAc)2 (5 mol%), Ag2CO3 (1.5 equiv), and dibenzyl phosphate (20 mol%) in tert-amyl alcohol (0.2 M).

  • Causality: Ag2CO3 acts as an iodine scavenger to prevent catalyst poisoning, while dibenzyl phosphate acts as a concerted metalation-deprotonation (CMD) ligand to accelerate the C–H cleavage step.

• Heating: Stir the mixture at 110 °C for 18 hours.

• Self-Validation Checkpoint 2 (In-Process): The formation of a black precipitate (Pd black) indicates catalyst turnover. Analyze the crude mixture by 1H NMR. The loss of one cyclobutane methylene signal and the appearance of new aryl protons confirms intact arylation over C–C cleavage.

• Directing Group Removal: Treat the arylated product with ozone (O3) at –78 °C followed by oxidative workup, or use basic hydrolysis (NaOH/EtOH) to cleave the 8-aminoquinoline auxiliary and recover the functionalized cyclobutane carboxylic acid.

References

• Photoredox-enabled ring-opening of cyclobutanes via the formation of a carbon radical. Organic Chemistry Frontiers (RSC Publishing).
• Applications of C–H Functionalization Logic to Cyclobutane Synthesis.
• Bridge Cross-Coupling of Bicyclo[1.1.0]butanes. PMC - NIH.
• Copper-catalyzed radical cascade reaction of simple cyclobutanes: synthesis of highly functionalized cyclobutene derivatives. Chemical Science (RSC Publishing).

Sources

• 1. Photoredox-enabled ring-opening of cyclobutanes via the formation of a carbon radical - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Copper-catalyzed radical cascade reaction of simple cyclobutanes: synthesis of highly functionalized cyclobutene derivatives - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00765G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bridge Cross-Coupling of Bicyclo[1.1.0]butanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Volatile Cyclobutane Derivatives

Welcome to the dedicated support center for the purification of volatile cyclobutane derivatives. This guide is structured to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into the unique challenges associated with these compounds. Cyclobutanes are valuable scaffolds in medicinal chemistry, yet their inherent ring strain and often high volatility present significant purification hurdles.[1][2] This resource combines theoretical principles with practical, actionable troubleshooting advice to help you achieve your desired purity and yield.

Section 1: Foundational FAQs — Understanding the Challenge

This section addresses the fundamental questions researchers face when working with these unique molecules.

Q1: Why are my volatile cyclobutane derivatives so difficult to purify?

A1: The difficulty stems from a combination of physical and chemical properties:

• High Volatility & Low Boiling Points: Many cyclobutane derivatives have low molecular weights and compact structures, leading to low boiling points. This makes them prone to significant sample loss during solvent removal under reduced pressure (e.g., rotary evaporation) and complicates separation from common low-boiling solvents.

• Thermal Instability: The cyclobutane ring possesses significant angle and torsional strain (approx. 26 kcal/mol), making it susceptible to thermal ring-opening or rearrangement at elevated temperatures.[2][3] This is a critical concern during distillation, where prolonged heating can lead to product decomposition.[4][5]

• Formation of Azeotropes: Volatile derivatives can form azeotropes—mixtures that boil at a constant temperature and have the same composition in both liquid and vapor phases—with solvents or impurities.[6][7] This makes separation by standard distillation impossible.[8]

• Close-Boiling Isomers: Synthetic routes often produce diastereomers (cis/trans isomers) which may have very similar boiling points, making separation by distillation challenging and requiring methods with high theoretical plate counts.[9]

Q2: What are the primary purification methods suitable for these compounds?

A2: The choice of method is dictated by the specific properties of your derivative (boiling point, thermal stability, required purity) and the nature of the impurities. The main techniques are:

• Fractional Distillation (Atmospheric or Vacuum): The workhorse for separating liquids with different boiling points.[10][11] It is most effective when the boiling point difference between the desired product and impurities is significant (>25 °C for simple distillation, less for fractional).[9]

• Preparative Gas Chromatography (Prep-GC): An exceptionally powerful technique for separating volatile compounds, even those with very close boiling points or that form azeotropes.[12][13] It offers very high resolution but is typically used for smaller sample quantities.

• Low-Temperature Chromatography: This involves performing column chromatography at reduced temperatures (e.g., in a cold room or with a jacketed column).[14] It is ideal for highly thermally sensitive compounds where distillation or GC would cause decomposition.

Section 2: Troubleshooting Guide (Q&A Format)

This section tackles specific problems you might encounter during your experiments.

Distillation Issues

Q3: My yield is extremely low after distillation. Where is my product going?

A3: This is a classic issue with volatile compounds. The likely culprits are:

• Loss During Solvent Removal: Your compound may be co-evaporating with the solvent on the rotary evaporator.

  • Solution: Use a high-vacuum pump with a cold trap (liquid nitrogen or dry ice/acetone) placed between the rotovap and the pump. This will condense and recover your volatile product. Avoid heating the water bath excessively; use just enough heat to achieve a controlled evaporation rate.

• Inadequate Condenser Efficiency: If your condenser is not cold enough, your low-boiling product will pass through as a vapor instead of condensing.

  • Solution: Ensure a high flow rate of a cold coolant (e.g., a refrigerated circulating bath set to 4°C or lower) through your condenser. For extremely volatile compounds, a double-jacketed condenser or two condensers in series may be necessary.

• System Leaks: Even small leaks in your distillation apparatus (especially under vacuum) can allow your product vapor to escape.

  • Solution: Meticulously check all glass joints. Ensure they are properly greased (if using ground glass) and securely clamped. Use high-quality, well-fitting septa and tubing.

Q4: My final product is still contaminated with a closely-boiling impurity. How can I improve my fractional distillation?

A4: This indicates that your distillation setup lacks sufficient separation efficiency, or "theoretical plates."

• Problem: The number of condensation-vaporization cycles is too low to resolve the components.[15]

• Solutions:

  • Increase Column Length/Packing: Use a longer fractionating column (e.g., a Vigreux or packed column). Packed columns (with Raschig rings or metal sponges) offer a much higher surface area, leading to more theoretical plates and better separation.[16]

  • Optimize the Reflux Ratio: Distill the mixture slowly. A slower distillation rate allows vapor equilibrium to be established on each theoretical plate within the column, significantly improving separation.[17] Start with a high reflux ratio (more condensate returning to the column than is collected) and slowly decrease it.

  • Insulate the Column: Wrap the distillation column in glass wool or aluminum foil to maintain the temperature gradient from the pot to the head, preventing premature condensation.[9]

Q5: I'm observing decomposition during distillation. How can I purify my thermally sensitive cyclobutane?

A5: High temperatures are likely causing ring-opening or rearrangement.[5]

• Problem: The required boiling temperature is high enough to induce thermal decomposition.

• Solutions:

  • Vacuum Distillation: The most effective solution. By reducing the pressure, you lower the boiling point of your compound significantly, often by tens of degrees.[11] This allows distillation to occur at a temperature below the decomposition threshold.

  • Steam Distillation: If your compound is immiscible with water and stable to hydrolysis, steam distillation can be an option. It allows for the distillation of compounds at temperatures below 100°C.[8]

  • Switch Methods: If even vacuum distillation causes decomposition, your compound is not a candidate for purification by distillation. You must switch to a non-thermal method like Low-Temperature Chromatography or Preparative GC.

Chromatography Issues

Q6: My compound streaks badly or co-elutes with impurities during column chromatography. What can I do?

A6: This is a common chromatography problem, exacerbated by the non-polar nature of many cyclobutane backbones.

• Problem: Poor interaction with the stationary phase or inappropriate solvent polarity.

• Solutions:

  • Solvent System Optimization: Perform thorough TLC analysis with a range of solvent systems (e.g., ethyl acetate/hexanes, dichloromethane/hexanes, ether/pentane) to find the system that gives the best separation (difference in Rf values).

  • Change Adsorbent: If silica gel is not providing adequate separation, consider using a different stationary phase. Alumina can be effective for non-polar compounds. For separating isomers, silver nitrate-impregnated silica gel (AgNO₃-silica) can be highly effective, as the silver ions interact differently with the faces of the isomers.

  • Low-Temperature Chromatography: Running the column at a reduced temperature can enhance the differential interactions between your compound/impurities and the stationary phase, often leading to sharper peaks and better resolution.[14]

Section 3: In-Depth Experimental Protocols

Protocol 1: Optimized Fractional Vacuum Distillation for Closely Boiling Isomers

This protocol is designed for separating volatile cyclobutane derivatives with boiling points that differ by 5-20°C.

Materials & Equipment:

• Crude cyclobutane mixture

• Round-bottom flasks (distilling pot and receiving flasks)

• Short-path distillation head with a vacuum-jacketed Vigreux column (min. 20 cm)

• High-efficiency condenser

• Multi-limb receiving adapter ("cow" or "spider")

• Digital thermometer and adapter

• Vacuum pump and tubing

• Cold trap and Dewar flask (with liquid nitrogen or dry ice/acetone)

• Heating mantle with a stirrer

• Stir bar

• Glass wool or aluminum foil for insulation

• Refrigerated circulating bath

Procedure:

• System Setup: Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all joints are greased and sealed. Place the cold trap in the Dewar and fill it with coolant.

• Charge the Pot: Add the crude mixture and a stir bar to the distilling flask. Do not fill the flask more than two-thirds full.

• Insulate: Wrap the Vigreux column and distillation head with glass wool to minimize heat loss.

• Begin Cooling and Stirring: Start the flow of coolant through the condenser (set to ≤4°C). Begin stirring the mixture.

• Apply Vacuum: Slowly and carefully apply vacuum. Watch for excessive bumping. The pressure should be stable before heating begins.

• Apply Heat: Gently heat the distilling pot. Observe the column for the "reflux ring" – the point where vapor is condensing and revaporizing.

• Establish Equilibrium: Allow the reflux ring to slowly climb the column. Hold the system at total reflux (no distillate collected) for 15-30 minutes to allow the separation equilibrium to be established.

• Collect Fractions: Slowly begin to collect the distillate. The first fraction will be any lower-boiling impurities. Collect this in the first receiving flask.

• Monitor Temperature: The head temperature should remain stable during the collection of a pure fraction.[17] A sharp rise in temperature indicates the next component is beginning to distill.

• Isolate Product: When the temperature rises to the expected boiling point of your product, rotate the receiving adapter to a clean flask and collect your main fraction.

• Shutdown: Once the main fraction is collected or the temperature begins to drop, stop heating. Allow the system to cool completely before slowly venting the vacuum.

Verification:

• Analyze each collected fraction by GC-MS and ¹H NMR to confirm purity and identity.

Protocol 2: Preparative Gas Chromatography (Prep-GC) for High-Purity Isolation

This method is ideal for separating small quantities (<1 g) of thermally stable compounds with very similar volatilities.[12][18]

Equipment:

• Gas chromatograph with a preparative-scale injector, a high-capacity column, and a fraction collection system.

• Appropriate column (e.g., packed column or wide-bore capillary with a suitable stationary phase).

• Heated transfer line to the collection system.

• Cooled collection traps.

• High-purity carrier gas (Helium or Hydrogen).

Procedure:

• Analytical Method Development: First, develop an analytical GC method that shows good separation of your desired compound from all impurities. Note the retention times.

• System Preparation: Install the preparative column. Set the injector, oven, and detector temperatures based on your analytical method. Ensure the heated transfer line is at a temperature that prevents condensation but avoids decomposition.

• Trap Cooling: Cool the collection traps using liquid nitrogen or a cryogenic cooler.

• Injection: Inject a small, concentrated aliquot of your crude material. Overloading the column will lead to poor separation.[18]

• Run Program: Start the GC temperature program.

• Fraction Collection: Monitor the chromatogram in real-time. Just before the peak for your desired compound begins to elute, switch the gas flow to the collection trap.

• Isolate: Once the peak has fully eluted, switch the flow back to waste.

• Repeat: Repeat the injection and collection cycle as many times as necessary to accumulate the desired amount of product.

• Product Recovery: After the final run, remove the collection trap and allow it to warm to room temperature. Rinse the pure, condensed product from the trap with a small amount of a highly volatile solvent (e.g., pentane or dichloromethane).

• Solvent Removal: Carefully remove the solvent at low temperature and pressure to yield the final, high-purity product.

Verification:

• Inject a small amount of the purified product into the analytical GC to confirm >99% purity. Obtain final NMR and other characterization data.

Section 4: Method Selection & Workflow

Choosing the right purification strategy from the outset is critical for success. Use the following decision tree and comparison table to guide your choice.

Purification Method Selection Workflow

Caption: Decision tree for selecting a purification method.

Table 1: Comparison of Purification Techniques

Feature	Fractional Distillation	Preparative GC	Low-Temp. Chromatography
Principle	Separation by boiling point difference.[9]	Separation by volatility and column interaction.[13]	Separation by differential adsorption.[14]
Best For	Thermally stable liquids with ΔBP > 5°C.	Thermally stable compounds with very close BPs or azeotropes.[12]	Thermally sensitive or non-volatile compounds.
Scale	Milligrams to kilograms.	Micrograms to several grams.	Milligrams to hundreds of grams.
Resolution	Moderate to High.	Very High.	Low to Moderate.
Pros	Scalable, well-understood, can remove non-volatile impurities.	Exceptional separating power, fully automatable.	Gentle, avoids thermal stress, applicable to a wide range of compounds.
Cons	Risk of thermal decomposition, cannot break azeotropes, sample loss.[17][19]	Small scale, requires specialized equipment, can be slow.[18]	Can be labor-intensive, requires larger solvent volumes, risk of streaking.
Cost	Low (glassware).	High (instrumentation).	Moderate (solvents, columns).

References

• Troubleshooting Distillation Column Malfunctions: Expert Guide. (2025, December 8). Ship & Shore Environmental, Inc.[Link]

• The Purification of Organic Compound: Techniques and Applications. (2024, August 9). Reachem. [Link]

• Methods of Purification of Organic Compounds. (2026, February 2). CK-12 Foundation. [Link]

• VOC filtration: Next-gen solutions against volatile organic compounds. Delo. [Link]

• Advanced distillation techniques and troubleshooting. (2025, August 15). Fiveable. [Link]

• Purification of Organic Compounds- Purification Methods in Chemistry. Allen Overseas. [Link]

• [Progress in the application of preparative gas chromatography in separating volatile compounds]. (2023, January 15). PubMed. [Link]

• Low Temperature Gas Chromatography. ACS Publications. [Link]

• Fractional distillation. Wikipedia. [Link]

• Thermal cleavage of cyclobutane rings in photodimerized coordination-polymeric sheets. (2012, June 18). PubMed. [Link]

• methods of purification of organic compounds. (2019, October 16). BYJU'S. [Link]

• Low thermal mass gas chromatography: principles and applications. SciSpace. [Link]

• Guidelines for protein purification at low temperature. Cytiva. [Link]

• FRACTIONAL DISTILLATION. SGI MyCORE. [Link]

• The Thermal Decomposition of Cyclobutane at Low Pressures. (2025, August 6). ResearchGate. [Link]

• Definition, Principle, Apparatus, Procedure, Industrial Distillation, Fractional Distillation of Crude Oil in Chemistry. Aakash Institute. [Link]

• Distillation Off Flavors: Trouble Shooting Guide. (2024, April 18). Arishtam India. [Link]

• Fractional distillation. Energy Education. [Link]

• Troubleshooting Distillation Column Issues | PDF. Scribd. [Link]

• fractional distillation. The Oxford Companion to Spirits & Cocktails. [Link]

• Theory of the Low-Temperature Chromatographic Separation of the Hydrogen Isotopes. Scilit. [Link]

• Thermal Cycloreversion of Cyclophanes Possessing a Cyclobutane Ring at Their Tether. J-STAGE. [Link]

• Gas chromatography. Wikipedia. [Link]

• Troubleshooting in Distillation Columns | PDF. Slideshare. [Link]

• Gas Chromatographic Separation Methods. (2024, April 15). Chemistry LibreTexts. [Link]

• Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. Europe PMC. [Link]

• Azeotrope. Wikipedia. [Link]

• Preparative Gas Chromatography and Its Applications. (2013, April 16). Oxford Academic. [Link]

• 4.3: Stability of Cycloalkanes - Ring Strain. (2024, June 18). Chemistry LibreTexts. [Link]

• Molecular Mechanism for Azeotrope Formation in Ethanol/Benzene Binary Mixtures through Gibbs Ensemble Monte Carlo Simulation. (2020, April 23). ACS Publications. [Link]

• Isolation of elusive cyclobutane ligands via a template-assisted photochemical [2 + 2] cycloaddition reaction and their utility in engineering crystalline solids. CrystEngComm (RSC Publishing). [Link]

• Accessing Cyclobutane Polymers: Overcoming Synthetic Challenges via Efficient Continuous Flow [2+2] Photopolymerization. Europe PMC. [Link]

• Azeotropes. (2021, January 30). YouTube. [Link]

• Preparative Gas Chromatography and Its Applications. ResearchGate. [Link]

• Thermal Cyclobutane Ring Formation. OUCI. [Link]

• Cyclobutane synthesis. Organic Chemistry Portal. [Link]

• Challenges and Opportunities of Functionalized Cucurbiturils for Biomedical Applications. (2023, November 30). JACS Au - ACS Publications. [Link]

• Preparation-and-Chemical-Properties-of-Cyclopropane-and-Cyclobutane.pdf. CUTM Courseware. [Link]

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• 3. academic.oup.com [academic.oup.com]
• 4. Thermal cleavage of cyclobutane rings in photodimerized coordination-polymeric sheets - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Azeotrope - Wikipedia [en.wikipedia.org]
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stability of 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane in acidic conditions

Technical Support Center: 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane

Welcome to the technical support guide for 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane. This document serves as a resource for researchers, chemists, and drug development professionals to understand and troubleshoot the stability of this molecule, particularly under acidic conditions. Our goal is to provide not just protocols, but the underlying chemical principles to empower you in your experimental design and interpretation.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I subjected my compound to a standard acidic workup (e.g., aqueous HCl wash) and observed multiple new peaks in my LC-MS/NMR analysis. What is happening?

Answer: Your observation strongly suggests that 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane is unstable under acidic conditions. The structure contains multiple functionalities that are susceptible to acid-catalyzed reactions, leading to a complex mixture of rearranged products.

Core Chemical Principles at Play:

• Carbocation Formation: The reaction is initiated by the loss of the chloride ion, which is facilitated by protonation by the acid. This forms a tertiary carbocation adjacent to the cyclobutane ring. This carbocation is the central intermediate from which all subsequent products are derived.

• Ring Strain & Rearrangement: Cyclobutane rings possess significant ring strain (approximately 26 kcal/mol).[1] When a carbocation forms adjacent to such a strained ring, there is a powerful thermodynamic driving force for rearrangement to relieve this strain.[2] This typically occurs via a Wagner-Meerwein rearrangement , where a C-C bond from the ring migrates to the carbocation center.[3][4]

• Neighboring Group Participation (NGP): The allyl group's π-bond can act as an internal nucleophile, attacking the carbocation center.[5][6] This "anchimeric assistance" can accelerate the ionization of the C-Cl bond and lead to the formation of bicyclic intermediates.[5][7]

Most Likely Degradation Pathways & Products:

• Ring Expansion: The most probable pathway is a 1,2-alkyl shift leading to the expansion of the four-membered ring into a more stable five-membered (cyclopentyl) system.[1][8] This new secondary carbocation can then be trapped by water or other nucleophiles present.

• Allyl Group Participation: The π-bond of the allyl group can attack the carbocation, forming a bicyclo[2.1.1]hexane intermediate. This can then be attacked by a nucleophile.

• Elimination: The initial carbocation could undergo elimination (E1) to form various diene products, although this is often a minor pathway compared to rearrangement.

The following diagram illustrates the primary competing mechanistic pathways that lead to product formation.

Caption: Potential degradation pathways in acidic conditions.

Question 2: How can I quantitatively assess the acid stability of my compound and identify the degradation products?

Answer: A systematic, quantitative stability study is essential. This involves subjecting the compound to controlled acidic conditions and monitoring its degradation over time using a suitable analytical technique, typically High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (LC-MS).[9][10]

Key Objectives of the Study:

• Determine the rate of degradation (e.g., half-life, t½) under specific conditions.

• Identify the major degradation products.

• Establish a stability-indicating analytical method.[11]

Below is a comprehensive protocol for conducting a forced degradation study.

Experimental Protocol: Acidic Stability Assessment

1. Materials & Reagents:

• 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane (Test Compound)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Hydrochloric Acid (HCl), 0.1 M and 1.0 M solutions

• Sodium Hydroxide (NaOH), 0.1 M and 1.0 M solutions (for neutralization)

• Formic Acid or Trifluoroacetic Acid (for mobile phase)

2. Equipment:

• HPLC system with a Diode Array Detector (DAD) or UV detector, and a Mass Spectrometer (MS) detector.[12]

• C18 Reverse-Phase HPLC Column (e.g., 4.6 x 150 mm, 5 µm)

• Thermostatically controlled water bath or oven

• pH meter

• Volumetric flasks and pipettes

3. Workflow Diagram:

Caption: Workflow for the acid stability study.

4. Step-by-Step Procedure:

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of the test compound in methanol.

• Sample Preparation:

  • Test Sample: In a vial, mix 1.0 mL of the stock solution with 1.0 mL of 0.1 M HCl.

  • Control Sample: In a separate vial, mix 1.0 mL of the stock solution with 1.0 mL of water. This control ensures that any observed degradation is due to the acid and not just the solvent or temperature.

• Incubation: Place both vials in a water bath set to a controlled temperature (e.g., 60°C to accelerate degradation).[11][13]

• Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot (e.g., 100 µL) from each vial.

• Quenching & Dilution: Immediately neutralize the aliquot from the test sample with an equivalent amount of 0.1 M NaOH (e.g., 100 µL of 0.1 M NaOH). Dilute both the neutralized test aliquot and the control aliquot to a suitable final concentration (e.g., 100 µg/mL) with the HPLC mobile phase.

• Analysis: Analyze the samples immediately by a validated stability-indicating LC-MS method. The method should be able to separate the parent compound from all potential degradation products.

• Data Interpretation:

  • Plot the percentage of the parent compound remaining versus time.

  • Use the MS data to determine the mass-to-charge ratio (m/z) of the new peaks to propose structures for the degradation products. All likely rearrangement products will be isomers and thus have the same m/z as the parent compound. Fragmentation patterns will be key to identification.

5. Troubleshooting the Study:

• No Degradation Observed: If no significant degradation (<5%) is seen with 0.1 M HCl, repeat the experiment using a stronger acid concentration (e.g., 1.0 M HCl) or a higher temperature.[13]

• Degradation is Too Fast: If the compound degrades completely by the first time point, reduce the temperature or use a weaker acid.

Question 3: What experimental factors can I modify to minimize the degradation of my compound in acidic media?

Answer: Minimizing degradation involves controlling the key parameters that drive the carbocation-mediated reaction pathways.

Parameter	Recommended Action	Rationale
Temperature	Conduct reactions and workups at low temperatures (e.g., 0°C or below).	The rate of chemical reactions, including degradation, typically decreases significantly at lower temperatures (Arrhenius equation).
Acid Strength & Conc.	Use the mildest possible acid at the lowest effective concentration. If possible, use a buffered acidic solution instead of a strong mineral acid.	A lower H+ concentration will slow the initial rate-limiting step of carbocation formation.
Reaction/Exposure Time	Minimize the duration of exposure to acidic conditions. Quench the reaction or workup step as soon as it is complete.	Reducing the time the compound spends in a destabilizing environment directly limits the extent of degradation.
Solvent Choice	Use a less polar, non-protic solvent if the process allows.	Polar protic solvents (like water, methanol) can stabilize the carbocation intermediate and act as nucleophiles, promoting both rearrangement and solvolysis. A non-polar environment disfavors the formation of charged intermediates.[14]

By carefully controlling these factors, you can significantly improve the recovery and purity of 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane during synthesis and purification processes.

References

• Saha, A., et al. (n.d.). Rearrangements in Organic Chemistry. Study Guide to Organic Chemistry, Volume 2.

• Li, W., et al. (2025, August 19). Lewis Acid-Catalyzed Ring-Opening Reaction of Bicyclobutanes (BCBs) for the Highly Selective Synthesis of 1,1,3-Trisubstituted Cyclobutanes. Organic Letters, ACS Publications. Available from: [Link]

• Frongia, A., et al. (2014). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules, 19(9), 15095-15151. Available from: [Link]

• Eisner, J. R., et al. (2020, May 28). Ring-fused cyclobutanes via cycloisomerization of alkylidenecyclopropane acylsilanes. Chemical Science, 11(20), 5225-5230. ETH Research Collection. Available from: [Link]

• Mori, K., et al. (2020). Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry. Chemical Science, 11(8), 2189-2195. Available from: [Link]

• Wikipedia. (n.d.). Wagner–Meerwein rearrangement. Available from: [Link]

• Houben-Weyl. (2010). 5. By Transformation of Other Cyclobutanes. Science of Synthesis, 45, 345-420.
• Clayden, J., Greeves, N., & Warren, S. (n.d.).

• Chemistry Steps. (2024, November 15). Ring Expansion Rearrangements. Available from: [Link]

• Ashenhurst, J. (2012, August 22). Carbocation Rearrangement Reactions (2) – Alkyl Shifts. Master Organic Chemistry. Available from: [Link]

• Wikipedia. (n.d.). Neighbouring group participation. Available from: [Link]

• LibreTexts Chemistry. (2019, June 1). 30.1: Wagner-Meerwein Rearrangements. Available from: [Link]

• Rychnovsky, S. D., & Kim, J. (2009). Using neighboring-group participation for acyclic stereocontrol in diastereoselective substitution reactions of acetals. Beilstein Journal of Organic Chemistry, 5, 20. Available from: [Link]

• Ghaffar, A. (2022, May 4). High Performance Liquid Chromatography Monitoring Reaction Kinetics. Bridgewater College. Available from: [Link]

• All Chemistry. (2024, September 13). What is Wagner Meerwein Rearrangement ? Mechanism ? Cation Stability IIT JEE NEET NET GATE JAM. YouTube. Available from: [Link]

• Chem Player. (2018, March 9). Neighbouring Group Participation | Tricks and Tech | IIT-Jee Mains, Advance | BITSAT | NEET & AIIMS. YouTube. Available from: [Link]

• ResearchGate. (n.d.). Wagner–Meerwein Rearrangement. Available from: [Link]

• Strieth-Kalthoff, F., et al. (2020). In situ Reaction Monitoring in Photocatalytic Organic Synthesis. Refubium - Freie Universität Berlin. Available from: [Link]

• Bajaj, S., et al. (2012, March 17). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

• Black, A. S. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. Available from: [Link]

• National Institutes of Health. (n.d.). Regulatory Knowledge Guide for Small Molecules. SEED. Available from: [Link]

• Chromatography Today. (n.d.). What Is Reaction Monitoring?. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Cyclobutane synthesis. Available from: [Link]

• European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. Available from: [Link]

• LibreTexts Chemistry. (2024, March 17). 10.4: Stability of the Allyl Radical - Resonance Revisited. Available from: [Link]

• Mugberia Gangadhar Mahavidyalaya. (n.d.). Organic Chemistry-II MODULE 16; Neighbouring group participation in SN reactions and Anchimeric assistance.

Sources

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• 4. youtube.com [youtube.com]
• 5. Neighbouring group participation - Wikipedia [en.wikipedia.org]
• 6. mugberiagangadharmahavidyalaya.ac.in [mugberiagangadharmahavidyalaya.ac.in]
• 7. youtube.com [youtube.com]
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• 9. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 10. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
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• 12. chromatographytoday.com [chromatographytoday.com]
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• 14. echemi.com [echemi.com]

Technical Support Center: Grignard Reactions on Cyclobutane Ketones

Current Status: Online Operator: Senior Application Scientist Ticket ID: CYCLO-GRIG-001 Subject: Troubleshooting low yields, enolization, and stereocontrol in cyclobutanone additions.

Executive Summary & Diagnostic Overview

User Context: You are attempting a nucleophilic addition of a Grignard reagent (R-Mg-X) to a cyclobutanone core. The Problem: Cyclobutanones present a unique "perfect storm" of challenges:

• Ring Strain (~26 kcal/mol): Makes the carbonyl highly reactive but also prone to ring-opening or unexpected rearrangements.

• Steric Puckering: The ring is not flat; it puckers to relieve torsional strain, creating distinct "convex" and "concave" faces that dictate stereochemistry.

• High Enolization Potential: This is the most common failure mode. The

  -protons in cyclobutanones are acidic. Grignard reagents are strong bases.[1][2] If the nucleophilic attack is slowed by sterics, the Grignard acts as a base, resulting in the recovery of starting material.[3][4]

Quick Diagnostic Matrix:

Observation	Likely Cause	Recommended Protocol
Recovered Starting Material (>80%)	Enolization. The Grignard acted as a base, not a nucleophile.	Switch to Organocerium (Protocol A)
No Reaction / Sludge	Moisture/Oxidation. Reagents killed by wet solvent or insufficient activation.	Titration & Drying (Protocol C)
Wrong Diastereomer	Facial Selectivity. Attack occurred from the unhindered face, but ring puckering was miscalculated.	Review Stereocontrol (Module 2)
Ring Cleavage Products	Strain Release. Reaction temp too high or presence of leaving groups.	Low Temp Control (-78°C)

Troubleshooting Workflows (Visualized)

The following decision tree outlines the logical steps to resolve low yields.

Figure 1: Diagnostic logic flow for identifying the root cause of Grignard failure in cyclobutanones.

Module 1: The "Enolization" Trap (And How to Fix It)

The Issue: When you add a Grignard to a hindered cyclobutanone, the rate of deprotonation (acid-base reaction) often exceeds the rate of addition (nucleophilic attack). Upon aqueous workup, the enolate simply protonates back to the starting ketone.

The Solution: The Imamoto Reagent (Organocerium) Lanthanide salts, specifically anhydrous Cerium(III) Chloride (CeCl

), are the gold standard for solving this.

• Mechanism: CeCl

  reacts with R-Mg-X to form an organocerium species (R-CeCl ). This species is more nucleophilic (due to Ce's high oxophilicity activating the carbonyl oxygen) and less basic than the original Grignard [1].

Protocol A: Preparation of Anhydrous CeCl (Critical Step)

Warning: Commercial "anhydrous" CeCl

is rarely dry enough. You must dry the heptahydrate yourself. Failure here is the #1 cause of organocerium failure.

• Setup: Place CeCl

  in a Schlenk flask with a large stir bar. Connect to a high-vacuum line (<0.5 mmHg).

• Stepwise Heating (To prevent hydrolysis):

  • Heat to 90°C for 1 hour.

  • Increase to 140-150°C for 2 hours.

  • Crucial: Stir gently during heating to ensure uniform dehydration. The solid will turn from a chunky crystal to a fine white powder.

• Cooling: Cool to room temperature under vacuum, then backfill with Argon.

• Activation: Add anhydrous THF. Stir vigorously at RT for 2 hours (or overnight) to form a milky white suspension. This "aging" step breaks up aggregates [2].

Protocol B: The Reaction

• Cool the CeCl

  /THF suspension to -78°C .

• Add the Grignard reagent (R-Mg-X) dropwise.[3] Stir for 30-60 mins to transmetallate.

• Add the cyclobutanone (dissolved in minimal THF) dropwise.

• Allow to warm to 0°C slowly before quenching.

Module 2: Stereochemical Control

The Issue: Cyclobutanes are not planar. They exist in a "puckered" conformation (butterfly shape) to minimize torsional strain (eclipsing interactions).

The Rule: Nucleophiles (Grignards) attack from the convex face (the less hindered, "outside" face) of the puckered ring.

• 3-Substituted Cyclobutanones: The substituent (R) prefers the pseudo-equatorial position. The nucleophile attacks anti to the substituent.

• Outcome: This usually yields the cis-alcohol (where the OH group ends up on the same side as the substituent, because the nucleophile attacked from the opposite side, pushing the oxygen "down" toward the substituent) [3].

Figure 2: Stereochemical pathway. The "Anti-facial" attack relative to the 3-substituent leads to the cis-alcohol.

Module 3: Self-Validating Systems (QA/QC)

Do not assume your reagents are good. Prove it before the reaction.

Protocol C: Titration of Grignard Reagent

Why: Commercial Grignards degrade over time. Using 0.8 equiv instead of 1.2 equiv will stall your reaction.

Method (No-D-NMR method):

• Take an accurately weighed amount of Salicylaldehyde phenylhydrazone (indicator) in dry THF. It is yellow.

• Add your Grignard dropwise via syringe.[3]

• Endpoint: Solution turns bright orange (formation of the dianion).

• Calculate molarity based on volume added.

Protocol D: The "Wet Solvent" Check

If your Grignard precipitates as a white solid immediately upon hitting the THF, your solvent is wet.

• Fix: Distill THF over Sodium/Benzophenone or use an activated alumina column system. Molecular sieves alone are often insufficient for sensitive organocerium reactions.

Frequently Asked Questions (FAQs)

Q: Can I use LaCl

instead of CeCl ? A: Yes, anhydrous LaCl works similarly (Imamoto conditions), but CeCl is cheaper, more widely available, and generally has a better track record for ketone activation [4].

Q: My reaction yields a "reduced" alcohol (H added instead of R). Why? A: This is

-hydride transfer. If your Grignard has -hydrogens (e.g., Isopropyl-MgBr) and the ketone is hindered, reduction competes with addition.

• Fix 1: Use the Organocerium protocol (Module 1).

• Fix 2: Switch to the corresponding Organolithium (R-Li) at -78°C, which lacks the

  -hydride elimination pathway (though basicity is higher).

Q: Will the cyclobutane ring open? A: Generally, no. Standard Grignard addition (1,2-addition) does not release enough energy to break the C-C bonds of the ring unless you have a leaving group at the

-position (leading to semi-pinacol rearrangement) or you subject the product to strong acid/oxidants during workup.

References

• Imamoto, T., et al. "Carbonyl addition reactions promoted by cerium reagents."[5][6] Pure and Applied Chemistry, vol. 62, no.[5][7] 4, 1990, pp. 747-752.[5][7]

• Evans, W. J., et al. "The Drying of Cerium(III) Chloride." Organic Syntheses, Coll.[7] Vol. 10, 2004, p. 200.[7]

• Vrije Universiteit Brussel. "Stereoselective Reductions of 3-Substituted Cyclobutanones." Research Portal.

• Krasovskiy, A., & Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie, 2004. (Context on LiCl additives/Turbo Grignards as alternatives).

Sources

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• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. publications.iupac.org [publications.iupac.org]
• 6. researchgate.net [researchgate.net]
• 7. US20110014107A1 - Process For Preparing Anhydrous Rare Earth Metal Halides - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Structural Elucidation of 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane: A Comparative Analytical Guide

Executive Summary & Strategic Context

In the synthesis of quaternary amino acids and spirocyclic scaffolds, 1-(chloromethyl)-1-(prop-2-en-1-yl)cyclobutane serves as a critical "pivot" intermediate. Its value lies in the quaternary carbon (C1) which breaks the plane of symmetry, creating a unique challenge for structural validation.

The primary analytical hurdle is not identifying the functional groups (allyl and chloromethyl are distinct), but rather confirming the integrity of the cyclobutane ring against ring-expansion impurities (e.g., cyclopentane derivatives) and resolving the diastereotopic protons on the ring.

This guide compares two analytical approaches:

• Standard Protocol: 400 MHz 1H NMR in Chloroform-d (

  ).

• High-Fidelity Protocol: 600 MHz 1H NMR in Benzene-d6 (

  ).

Recommendation: While

is sufficient for crude purity checks, is mandatory for stereochemical assignment and publication-quality characterization due to the resolution of the cyclobutane "butterfly" puckering modes.

Comparative Analysis: Solvent System Performance

The choice of solvent dramatically alters the magnetic environment for the cyclobutane protons due to the Anisotropy Effect .

Table 1: Chemical Shift Comparison ( vs. )

Moiety	Proton Assignment	Multiplicity	(ppm) in	(ppm) in	(Resolution Gain)
Chloromethyl		Singlet (2H)	3.62	3.35	High (Shift away from solvent residual)
Allyl (Internal)		Multiplet (1H)	5.75 – 5.85	5.65 – 5.75	Moderate
Allyl (Terminal)		Multiplet (2H)	5.05 – 5.15	4.95 – 5.05	Low
Allyl (Methylene)		Doublet (2H)	2.35	2.15	Critical (De-overlaps from ring)
Cyclobutane (C2/C4)	-Ring	Complex Mult. (4H)	1.90 – 2.10	1.75 – 1.95	High (Resolves diastereotopicity)
Cyclobutane (C3)	-Ring	Quintet-like (2H)	1.65 – 1.75	1.45 – 1.55	Moderate

Expert Insight: The "Overlap Trap"

In

, the allylic methylene doublet (~2.35 ppm) often merges with the downfield "leg" of the cyclobutane C2/C4 multiplet. This creates a deceptively broad integration area (6H total) that masks impurities.[1]

• The Benzene Advantage: Benzene molecules preferentially solvate the electron-deficient chloromethyl face. This anisotropic shielding shifts the ring protons upfield differentially, separating the allylic doublet from the ring multiplets.[1]

Detailed Spectral Mechanics

A. The Allyl System (Spin System )

The allyl group provides the most reliable diagnostic signals. It follows a classic splitting tree, but with specific coupling constants (

) that validate the alkene geometry.

• (Internal Vinyl): Appears as a doublet of doublets of triplets (ddt) .
  • (Coupling to )
  • (Coupling to )
  • (Coupling to )

B. The Cyclobutane Ring (Puckering Dynamics)

Unlike a flat square, the cyclobutane ring exists in a dynamic equilibrium of "puckered" conformations.[2]

• Symmetry: The C1 substitution makes C2 and C4 chemically equivalent, but the protons on C2 (and C4) are diastereotopic.

  • (same side as ) vs. (same side as Allyl).

• Observation: In

  , this often collapses into a broad blob.[1] In at 600 MHz, you will observe distinct AA'BB' patterns for the C2/C4 protons, allowing you to calculate the puckering angle.[1]

Visualization of Analytical Logic

Diagram 1: Structural Verification Workflow

This flowchart illustrates the decision-making process for validating the quaternary center synthesis.

Caption: Logical workflow for distinguishing true quaternary cyclobutanes from ring-expanded impurities using solvent-dependent resolution.

Diagram 2: Allyl Coupling Connectivity

The specific splitting pattern of the allyl group is the primary "fingerprint" for this molecule.

Caption: Coupling tree (J-coupling network) for the allyl substituent. The large trans-coupling (17 Hz) is diagnostic for the alkene geometry.

Experimental Protocol: The "Self-Validating" System

To ensure reproducibility, follow this protocol which includes an internal validation step (the Satellite Check).

Step 1: Sample Preparation[1][3]

• Concentration: Prepare a 15 mM solution (approx. 2-3 mg in 0.6 mL solvent).

  • Why: High concentrations (>50 mM) in cyclobutanes can cause viscosity-induced broadening, obscuring the fine splitting of the ring protons.

• Filtration: Filter through a cotton plug in a glass pipette directly into the NMR tube.[1]

  • Why: Removes suspended solids that ruin magnetic field homogeneity (shimming).[1]

Step 2: Acquisition Parameters[1]

• Pulse Angle:

  (ensures accurate integration).

• Relaxation Delay (D1): Set to 5 seconds .

  • Reasoning: The quaternary carbon protons (chloromethyl and allylic) have different T1 relaxation times than the ring protons. A short D1 will lead to integration errors, making the ratio of Allyl:Ring appear incorrect (e.g., 5:5.5 instead of 5:6).

Step 3: The "Satellite Check" (Validation)

Before accepting the spectrum:

• Zoom in on the Chloromethyl singlet (~3.6 ppm) .[1]

• Look for the

  satellites (small peaks 0.5% height on either side).[1]

• The Test: If the satellites are sharp and symmetrical, your shimming is good. If they are "humped" or uneven, the complex multiplet of the cyclobutane ring (1.9-2.1 ppm) is likely distorted by field inhomogeneity, not real coupling. Re-shim.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1]

• Abraham, R. J., et al. (2006).[1] "Proton chemical shifts in NMR: Solvent effects." Journal of Chemical Information and Modeling. (Validates the use of Benzene-d6 for resolving overlapping multiplets).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. Wiley.[1][3] (Standard reference for Allyl coupling constants).

• Wiberg, K. B., & Barth, D. E. (1969).[1] "Cyclobutane.[1][2][3][4][5][6][7][8][9] Structure and conformation." Journal of the American Chemical Society.[1] (Foundational text on cyclobutane puckering dynamics).

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A Senior Application Scientist's Guide to Characteristic IR Bands for Cyclobutane Ring Strain

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and material science, the cyclobutane moiety, while less common than its five- and six-membered counterparts, offers a unique conformational rigidity and three-dimensional architecture. This structural feature can be pivotal in modulating biological activity and material properties. However, the inherent ring strain of this four-membered ring, a consequence of significant deviation from the ideal sp³ bond angle of 109.5°, imparts distinct chemical reactivity and a unique spectroscopic signature.[1][2][3] Infrared (IR) spectroscopy serves as a rapid, non-destructive, and highly informative tool for probing this strain. This guide provides an in-depth comparison of the characteristic IR absorption bands of cyclobutane, contrasting them with strain-free systems and elucidating the causality between ring strain and vibrational frequencies.

The Vibrational Language of Ring Strain

Ring strain in cycloalkanes is a combination of angle strain (deviation from ideal bond angles) and torsional strain (eclipsing interactions between adjacent C-H bonds).[1][3] In cyclobutane, the C-C-C bond angles are compressed to approximately 88°, a significant departure from the 109.5° of a strain-free alkane like cyclohexane.[1] This geometric constraint has a profound effect on the hybridization of the carbon atoms. To accommodate the smaller internal bond angles, the C-C bonds utilize more p-character, which consequently increases the s-character of the exocyclic C-H bonds.[2][4]

According to Hooke's Law for a simple harmonic oscillator, the vibrational frequency is proportional to the square root of the force constant of the bond. A greater s-character leads to a shorter, stronger, and stiffer C-H bond with a higher force constant. This fundamental principle is the primary reason why ring strain leads to a discernible shift to higher frequencies (wavenumbers) for C-H stretching vibrations.[4][5]

Comparative Analysis of Key Vibrational Modes

The most telling IR bands for identifying cyclobutane ring strain are the C-H stretching and the CH₂ scissoring vibrations.

C-H Stretching Vibrations (νC-H)

In acyclic and strain-free cyclic alkanes (like cyclohexane), the C-H stretching absorptions from methylene (CH₂) groups typically appear in the 2840-3000 cm⁻¹ region.[4][5][6] The presence of significant ring strain, as seen in cyclobutane and even more so in cyclopropane, shifts these bands to higher wavenumbers.

For cyclobutane, the CH₂ stretching vibrations are observed with peaks around 2987 cm⁻¹ and 2887 cm⁻¹.[7] While still largely below 3000 cm⁻¹, the higher frequency component is noticeably shifted compared to the symmetric and asymmetric stretches of cyclohexane, which are typically found around 2854 cm⁻¹ and 2927 cm⁻¹, respectively.[8] This upward shift is a direct spectral consequence of the increased s-character in the C-H bonds due to ring strain.[4]

Compound	Class	ν(C-H) Symmetric (cm⁻¹)	ν(C-H) Asymmetric (cm⁻¹)	Key Observation
n-Hexane	Acyclic Alkane	~2860	~2925	Baseline for unstrained C-H bonds.
Cyclohexane	Strain-Free Cycloalkane	~2855	~2925	Very similar to acyclic alkanes, indicating minimal strain.[5][6]
Cyclopentane	Low Strain Cycloalkane	~2866	~2952	A slight shift to higher frequency compared to cyclohexane.[8]
Cyclobutane	Strained Cycloalkane	~2887	~2987	Significant shift to higher frequency, a key indicator of ring strain. [7]
Cyclopropane	Highly Strained	-	>3000	The most strained simple cycloalkane, with C-H stretches appearing above 3000 cm⁻¹, resembling vinylic C-H bonds.[5][6]

CH₂ Scissoring (Bending) Vibrations (δCH₂)

The CH₂ scissoring (bending) vibration is also sensitive to the H-C-H bond angle, which is influenced by the ring's geometry. For acyclic alkanes like n-hexane, this band appears near 1468 cm⁻¹.[4] In strain-free cyclohexane, cyclization reduces the frequency slightly to around 1448-1452 cm⁻¹.[4][5][6] Cyclobutane, however, shows a CH₂ scissoring vibration at approximately 1447 cm⁻¹.[7] While this value is very close to that of cyclohexane, other characteristic bands in the fingerprint region must be used for definitive identification.

Fingerprint Region and Ring-Specific Modes

The fingerprint region (<1500 cm⁻¹) of cyclobutane's IR spectrum is complex but contains unique absorptions critical for identification.[7] While many overlapping vibrations occur here, certain bands have been associated with the cyclobutane ring system itself.

• Ring Deformation/Puckering: A notable absorption for the C₄ ring deformation has been identified around 898 cm⁻¹.[7]

• Other Characteristic Bands: Studies on cyclobutane derivatives have suggested that bands in the 900-935 cm⁻¹ and near 1250 cm⁻¹ regions can be characteristic of the cyclobutane ring.[9] The band near 1257 cm⁻¹ in neat cyclobutane may be related to this.[7]

The non-planar, "puckered" conformation of the cyclobutane ring gives rise to low-frequency vibrations that can be studied by far-infrared or Raman spectroscopy.[10][11] These complex modes, while outside the range of standard mid-IR spectroscopy, are fundamental to the molecule's structure.[12][13]

Experimental Protocol: Acquiring High-Fidelity IR Spectra of Cycloalkanes

To reliably compare spectra and identify the subtle shifts caused by ring strain, acquiring high-quality data is paramount. This protocol outlines the steps for analysis using a standard Fourier Transform Infrared (FTIR) spectrometer.

Objective: To obtain a clean, high-resolution mid-IR spectrum of a cyclobutane-containing compound and compare it against a strain-free analog (e.g., a cyclohexane derivative).

Materials:

• FTIR Spectrometer (purged with dry air or N₂)

• Sample containing cyclobutane moiety

• Reference compound (e.g., cyclohexane or a suitable acyclic alkane)

• Appropriate IR sampling accessory (e.g., salt plates (NaCl or KBr) for liquids, gas cell, or ATR crystal)

• Volatile, IR-transparent solvent if required (e.g., CCl₄, CS₂)

• Pipettes, cleaning solvents (e.g., acetone, dichloromethane), and lens paper.

Methodology:

• System Preparation:

  • Ensure the FTIR spectrometer is powered on and has been warming up for at least 30-60 minutes to stabilize the source and detector.

  • Verify that the sample compartment is purged with dry, CO₂-free air or nitrogen to minimize atmospheric interference (H₂O and CO₂ bands).

• Background Spectrum Acquisition:

  • Causality: A background scan is critical to ratio against the sample scan. This removes the spectral signature of the atmosphere, the solvent (if any), and the sample holder (e.g., salt plates or ATR crystal), ensuring that the final spectrum contains only the absorptions from the analyte.

  • Place the empty sampling accessory (e.g., clean salt plates, empty gas cell, or clean ATR crystal) in the beam path.

  • Acquire the background spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ for good signal-to-noise.

• Sample Preparation:

  • For Neat Liquids: Apply a small drop of the liquid sample to one salt plate and gently place the second plate on top to create a thin capillary film. Avoid air bubbles.

  • For Solutions: Prepare a ~1-5% solution of the sample in a dry, IR-transparent solvent. Fill the liquid cell and place it in the spectrometer.

  • For Gas-Phase: Introduce the gaseous sample into an evacuated gas cell to the desired pressure. This method is excellent for studying fundamental vibrations without intermolecular interactions.[12][13]

• Sample Spectrum Acquisition:

  • Place the prepared sample in the sample holder.

  • Acquire the sample spectrum using the same parameters (number of scans, resolution) as the background scan. The spectrometer software will automatically ratio the single-beam sample spectrum against the single-beam background spectrum to generate the final absorbance or transmittance spectrum.

• Data Analysis:

  • Process the spectrum to identify peak positions (wavenumbers, cm⁻¹).

  • Carefully examine the C-H stretching region (~2800-3100 cm⁻¹) and the fingerprint region (~1500-600 cm⁻¹).

  • Compare the peak positions to those of a known strain-free analog and reference spectra from databases like the NIST Chemistry WebBook.[7][14]

Visualization of Concepts

Data Interpretation Workflow

The following diagram illustrates a logical workflow for analyzing an IR spectrum to identify a cyclobutane ring.

Caption: Workflow for identifying cyclobutane strain in an IR spectrum.

Ring Strain and C-H Bond Hybridization

This diagram shows the causal link between the geometric constraints of a cyclobutane ring and the resulting shift in C-H stretching frequency.

Caption: Ring strain leads to C-H bond strengthening and higher IR frequency.

Conclusion

The ring strain in cyclobutane leaves an indelible mark on its infrared spectrum. The most reliable and diagnostically useful indicator is the shift of the asymmetric C-H stretching vibration to a higher frequency (~2987 cm⁻¹) compared to its unstrained acyclic and cyclic counterparts (~2925 cm⁻¹). While other absorptions in the fingerprint region, particularly around 1250 cm⁻¹ and 900 cm⁻¹, can provide corroborating evidence, the C-H stretching region offers the clearest initial insight. By understanding the physical origins of these spectral shifts and employing rigorous experimental technique, researchers can confidently use IR spectroscopy as a powerful tool for the structural elucidation of molecules containing this strained and synthetically valuable motif.

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• Durig, J. R., et al. (2002). Infrared and Raman spectra, conformational stability, ab initio calculations of structure, and vibrational assignment of ethynylmethyl cyclobutane. Structural Chemistry, 13(1), 1-18. Retrieved from [Link]

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• Liu, Y., et al. (2020). Brief Discussion of the Influence of Ring Strain on Infrared Absorption Frequencies of C＝C and C＝O Double Bonds. University Chemistry, 35(11), 1-8. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane. The procedural guidance herein is designed to establish a self-validating system of safety, grounded in authoritative sources and field-proven expertise.

Hazard Assessment and Risk Mitigation

Primary Hazards:

• Irritation: Based on data from analogous compounds, this chemical is expected to be a skin, eye, and respiratory tract irritant.[1] Direct contact can cause redness, pain, and in severe cases, chemical burns. Inhalation of vapors may lead to respiratory discomfort, dizziness, and other central nervous system effects.

• Reactivity of the Allylic Chloride Group: The presence of the prop-2-en-1-yl (allyl) group significantly increases the reactivity of the chloromethyl moiety in nucleophilic substitution reactions compared to a simple alkyl chloride.[2] This enhanced reactivity necessitates careful handling to avoid unintended reactions.

• Peroxide Formation: A critical and often overlooked hazard associated with allylic compounds is the potential for peroxide formation upon exposure to air and light.[3][4] These organic peroxides can be highly unstable and may decompose explosively when subjected to heat, friction, or shock.[1][4] The risk of peroxide accumulation increases with prolonged storage, especially in opened containers.

Incompatible Materials:

• Strong Oxidizing Agents: Violent reactions can occur upon contact with strong oxidizers.

• Strong Bases and Amines: These can readily react with the allylic chloride.

• Active Metals: Contact with powdered metals like aluminum, or alkali metals such as sodium and potassium, can lead to vigorous and potentially explosive reactions.[5][6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is paramount when handling this compound. The selection of each component is based on mitigating the specific hazards identified above.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving: Inner layer of disposable nitrile gloves, with a thicker, chemical-resistant outer glove.	Standard nitrile gloves offer good protection against incidental splashes but are susceptible to degradation by halogenated hydrocarbons.[7] An outer glove provides more robust protection for extended contact. Note that neoprene and butyl rubber gloves are generally not recommended for halogenated hydrocarbons.[7][8]
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A full-face shield should be worn over the goggles when handling larger quantities (>50 mL) or when there is a significant splash risk.	Protects against splashes of the irritant liquid. A face shield provides an additional layer of protection for the entire face.[9]
Body Protection	A flame-resistant (FR) lab coat is required. Long pants and closed-toe shoes are mandatory.	An FR lab coat protects against splashes and potential ignition sources. Synthetic clothing should be avoided as it can melt and adhere to the skin in case of a fire.[10]
Respiratory Protection	A NIOSH-approved air-purifying respirator with a combination of Organic Vapor (OV) and Acid Gas (AG) cartridges.	This compound is expected to be volatile, and its decomposition can produce hydrogen chloride gas.[11] An OV/AG cartridge (often color-coded as yellow) provides protection against both the organic vapors of the compound and potential acidic byproducts.[12][13][14]

Operational and Handling Protocols

All handling of 1-(Chloromethyl)-1-(prop-2-en-1-yl)cyclobutane must be conducted within a certified chemical fume hood to minimize inhalation exposure.

Workflow for Safe Handling:

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